molecular formula C9H11NO3 B14829357 3-Hydroxy-4-methoxy-N-methylbenzamide

3-Hydroxy-4-methoxy-N-methylbenzamide

Cat. No.: B14829357
M. Wt: 181.19 g/mol
InChI Key: ACBJGYXUACIHCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Hydroxy-4-methoxy-N-methylbenzamide (CAS: 1243280-60-5 ) is a high-purity benzamide derivative offered at 95% purity for use in scientific research and development . This compound features a benzamide core structure substituted with both hydroxy and methoxy functional groups, making it a valuable intermediate in organic synthesis . As a building block, its structural motifs are significant in medicinal chemistry, similar to other benzamide derivatives which have been explored for a range of biological activities, including potential antimicrobial and enzyme inhibition effects . The presence of multiple functional groups allows for further chemical modifications, enabling researchers to create libraries of compounds for structure-activity relationship (SAR) studies . This product is intended for research applications only in a controlled laboratory setting. It is strictly not for diagnostic, therapeutic, or any human or veterinary use .

Properties

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

IUPAC Name

3-hydroxy-4-methoxy-N-methylbenzamide

InChI

InChI=1S/C9H11NO3/c1-10-9(12)6-3-4-8(13-2)7(11)5-6/h3-5,11H,1-2H3,(H,10,12)

InChI Key

ACBJGYXUACIHCM-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=CC(=C(C=C1)OC)O

Origin of Product

United States
Foundational & Exploratory

3-Hydroxy-4-methoxy-N-methylbenzamide: A Comprehensive Technical Guide on its Chemical Structure, Synthesis, and Analysis

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of 3-hydroxy-4-methoxy-N-methylbenzamide, a molecule of significant interest within the broader class of benzamide derivatives. Benzamides are recognized as a "privileged structure" in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[1][2] This guide is designed for researchers and drug development professionals, offering a blend of foundational knowledge, field-proven experimental protocols, and expert insights into the causality behind analytical choices.

Core Molecular Identity and Physicochemical Properties

Understanding the fundamental characteristics of a compound is the bedrock of all subsequent research. 3-Hydroxy-4-methoxy-N-methylbenzamide is a substituted aromatic amide. Its structure is defined by a benzene ring functionalized with a hydroxyl group, a methoxy group, and an N-methylcarboxamide group. The relative positions of these groups (hydroxy at position 3, methoxy at 4) are critical to its chemical behavior and potential biological interactions.

Table 1: Chemical and Physical Properties of 3-Hydroxy-4-methoxy-N-methylbenzamide

PropertyValueData Source
IUPAC Name 3-hydroxy-4-methoxy-N-methylbenzamide
Molecular Formula C₉H₁₁NO₃
Molecular Weight 165.19 g/mol [3]
CAS Number 17481-27-5[4]
Canonical SMILES CNC(=O)C1=CC(=C(C=C1)O)OC
InChI Key Not readily available
Predicted XlogP ~0.9 - 1.7[3][5]
Appearance Typically a solid (e.g., light-yellow to yellow powder or crystals)
Solubility Expected to be soluble in organic solvents like methanol, ethanol, DMSO; sparingly soluble in water.

Synthesis and Purification: A Practical Workflow

The synthesis of this benzamide derivative typically originates from readily available precursors like 3-hydroxy-4-methoxybenzoic acid or its corresponding aldehyde, isovanillin.[6] The most direct and common approach is the amidation of the carboxylic acid, which involves activating the carboxyl group to facilitate nucleophilic attack by methylamine.

Synthetic Workflow Diagram

The choice of an activating agent is a critical step. While thionyl chloride is effective for creating a highly reactive acid chloride, it can be harsh. Coupling agents like HATU or carbodiimides (e.g., EDCI) offer milder conditions, which can be crucial if other sensitive functional groups are present. This workflow illustrates the acid chloride route, a robust and widely understood method.

synthesis_workflow cluster_0 Reaction Phase cluster_1 Purification Phase Start Starting Material (3-Hydroxy-4-methoxybenzoic acid) Intermediate Reactive Intermediate (Acyl Chloride) Start->Intermediate Activation Reagent1 Activating Agent (e.g., Thionyl Chloride) Reagent1->Intermediate Product Crude Product Intermediate->Product Amidation Reagent2 Methylamine (CH₃NH₂) + Base (e.g., Et₃N) Reagent2->Product Purification Purification (Column Chromatography or Recrystallization) Product->Purification Isolation FinalProduct Pure 3-Hydroxy-4-methoxy- N-methylbenzamide Purification->FinalProduct Characterization

Caption: A generalized workflow for the synthesis and purification of the target benzamide.

Experimental Protocol: Amide Coupling

This protocol details a standard laboratory procedure for the synthesis. Each step is designed to maximize yield and purity, forming a self-validating system where the outcome of each stage can be checked before proceeding.

Materials:

  • 3-Methoxybenzoic acid

  • 3-Hydroxyaniline

  • O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

  • Triethylamine (Et₃N)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate (EtOAc)

  • Heptane

  • Brine (saturated NaCl solution)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a solution of 3-hydroxyaniline (0.69 mmol) in anhydrous DMF (4 mL), add 3-methoxybenzoic acid (0.66 mmol), HATU (0.99 mmol), and triethylamine (1.65 mmol).[7] The use of HATU as a coupling agent is advantageous as it is highly efficient and minimizes side reactions.

  • Reaction Execution: Stir the reaction mixture at 70 °C for 2 hours.[7] The elevated temperature ensures the reaction goes to completion in a reasonable timeframe. Progress can be monitored by Thin-Layer Chromatography (TLC).

  • Workup & Extraction:

    • Cool the mixture to room temperature and concentrate it under reduced pressure (in vacuo). Use heptane for azeotropic removal of residual DMF.[7]

    • Add ethyl acetate (20 mL) to dissolve the residue. Transfer the solution to a separatory funnel.

    • Wash the organic layer with brine (20 mL) to remove any remaining water-soluble impurities.[7]

    • Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.[7]

  • Purification: Purify the crude residue using flash column chromatography on silica gel, eluting with a petrol/ethyl acetate gradient (e.g., starting at 2:1).[7] This step is crucial for isolating the target compound from unreacted starting materials and coupling agent byproducts. The final product should be a white crystalline solid.

Comprehensive Analytical Characterization

Rigorous analysis is non-negotiable to confirm the structure and purity of the synthesized compound. A multi-technique approach provides orthogonal data, leading to an unambiguous identification.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the gold standard for structural elucidation in organic chemistry.

  • ¹H NMR: The proton NMR spectrum provides a map of all hydrogen atoms. For this molecule, one would expect to see distinct signals for the N-methyl protons, the methoxy protons, and the aromatic protons. The presence of ortho-substitution can sometimes lead to peak broadening at room temperature due to restricted rotation around the amide C-N bond, resulting in observable rotamers. Variable temperature NMR can be employed to study this dynamic behavior.

  • ¹³C NMR: This technique provides a count of unique carbon environments. Key signals to identify would be the carbonyl carbon (C=O) of the amide, the aromatic carbons, and the two distinct methyl carbons (N-CH₃ and O-CH₃).

Mass Spectrometry (MS): MS provides the molecular weight, which is a fundamental confirmation of identity. High-Resolution Mass Spectrometry (HRMS) can confirm the elemental composition with high precision.[8]

Infrared (IR) Spectroscopy: IR spectroscopy is excellent for identifying functional groups. The spectrum of 3-hydroxy-4-methoxy-N-methylbenzamide would be characterized by:

  • A broad O-H stretch from the hydroxyl group.

  • An N-H stretch from the secondary amide.

  • A strong C=O (carbonyl) stretch, characteristic of the amide group.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC): HPLC is the definitive technique for quantifying the purity of the final compound. A reverse-phase method is typically employed.

Table 2: Representative HPLC Method for Purity Analysis

ParameterConditionRationale
Column C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)C18 is a versatile stationary phase suitable for moderately polar aromatic compounds.
Mobile Phase Gradient of Methanol and Water (with 0.1% formic acid)A gradient elution ensures good separation of the main peak from any potential impurities with different polarities.[9]
Flow Rate 1.0 mL/minA standard analytical flow rate for good peak shape and resolution.
Detection UV at 254 nm and/or 341 nmThe aromatic ring provides strong UV absorbance.[9] Scanning across wavelengths can help identify the optimal absorbance maximum.
Column Temp. 35 °CMaintaining a constant temperature ensures run-to-run reproducibility.[9]
Injection Vol. 10-20 µLStandard volume for analytical HPLC.

Biological Context and Drug Development Potential

Benzamide derivatives are known to possess a vast range of pharmacological activities.[1] They can interact with biological systems through various mechanisms, often involving hydrogen bonding via the amide group.[8]

Relationship to Known Bioactive Scaffolds

The 3-hydroxy-4-methoxy substitution pattern is found in many natural and synthetic compounds. For example, isovanillin (3-hydroxy-4-methoxybenzaldehyde) is a known building block in the synthesis of pharmaceuticals, including the anticancer agent Gefitinib.[6][10] This structural motif is often involved in binding to receptor pockets or enzyme active sites. The amide functionality itself is present in approximately 25% of top-selling pharmaceuticals, highlighting its importance in drug design.[2]

Logical Pathway for Biological Screening

Given its structure, a logical path for investigating the biological activity of 3-hydroxy-4-methoxy-N-methylbenzamide would involve screening against targets where related benzamides have shown activity.

screening_logic cluster_assays Initial Screening Assays Compound Test Compound (3-Hydroxy-4-methoxy-N-methylbenzamide) Assay1 Antimicrobial Assays (e.g., against B. subtilis, E. coli) Compound->Assay1 Assay2 Enzyme Inhibition Assays (e.g., Kinases, HDACs) Compound->Assay2 Assay3 Receptor Binding Assays (e.g., Dopamine D2, 5-HT4) Compound->Assay3 Hit Identification of a 'Hit' (Confirmed Biological Activity) Assay1->Hit Assay2->Hit Assay3->Hit SAR Structure-Activity Relationship (SAR) & Lead Optimization Hit->SAR

Caption: A logical workflow for the initial biological evaluation of the target compound.

Safety, Handling, and Storage

Proper laboratory practice is paramount when working with any chemical. Based on data for structurally related compounds, 3-hydroxy-4-methoxy-N-methylbenzamide should be handled with care.

  • Personal Protective Equipment (PPE): Always wear safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[11][12]

  • Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[11][13] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[12][13]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from strong oxidizing agents.[11]

  • Disposal: Dispose of contents and container in accordance with local, regional, and national regulations at an approved waste disposal plant.[4][12]

References

  • Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media. [Link]

  • Synthesis, characterization and biological evaluation of tryptamine based benzamide derivatives. World Applied Sciences Journal. [Link]

  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024). Sci.Int.(Lahore). [Link]

  • Kral, V. (2002). Chemical structure - biological activity relationship in the group of benzamide compounds II. ResearchGate. [Link]

  • Wang, M., et al. (2020). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. MDPI. [Link]

  • 3-Methoxy-4-methylbenzamide. PubChem. [Link]

  • Safety Data Sheet. (2013). Bio-Connect. [Link]

  • Synthesis of 4-hydroxy-3-methoxy-N,N-bis(1-methylethyl)benzamide. PrepChem.com. [Link]

  • Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Arkivoc. [Link]

  • Safety Data Sheet 3-Hydroxy-4-methoxybenzaldehyde. metasci. [Link]

  • RETRACTED: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. (2007). MDPI. [Link]

  • Zhang, W., et al. (2019). Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame. Food Science & Nutrition. [Link]

  • 4-Methoxy-N-methylbenzamide. Acta Crystallographica Section E. [Link]

  • Benzaldehyde, 3-hydroxy-4-methoxy-. NIST WebBook. [Link]

  • Chemical Properties of p-Methoxybenzamide (CAS 3424-93-9). Cheméo. [Link]

  • Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. (2026). International Journal of Chemistry. [Link]

  • Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. (2024). MDPI. [Link]

  • 3-hydroxy-4-methylbenzamide (C8H9NO2). PubChemLite. [Link]

Sources

Potential research areas for 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: Potential Research Areas for 3-Hydroxy-4-methoxy-N-methylbenzamide

Executive Summary

3-Hydroxy-4-methoxy-N-methylbenzamide (CAS: 1243280-60-5) represents a distinct pharmacophore within the vanilloid and benzamide chemical families. Structurally characterized as the N-methyl amide of isovanillic acid, this compound serves as a critical "isomeric probe" in structure-activity relationship (SAR) studies involving transient receptor potential (TRP) channels and dopaminergic signaling. Unlike its regioisomer N-methylvanillamide—a known weak TRPV1 agonist—the 3-hydroxy-4-methoxy configuration offers a unique profile for investigating non-pungent analgesia, metabolic stability, and neuroinflammation. This guide outlines the primary research vectors for this compound, synthesizing its potential as a metabolic standard, a synthetic intermediate, and a bioactive scaffold.

Part 1: Chemical Identity & Structural Significance[1]

The compound is an amphiphilic benzamide defined by a specific substitution pattern on the phenyl ring. Its structural integrity relies on the "isovanillyl" motif (3-hydroxy, 4-methoxy), which contrasts with the "vanillyl" motif (4-hydroxy, 3-methoxy) found in capsaicin and curcumin.

Table 1: Physicochemical Profile

PropertySpecificationRelevance
IUPAC Name 3-Hydroxy-4-methoxy-N-methylbenzamideOfficial nomenclature for registry.
Molecular Formula C₉H₁₁NO₃Low molecular weight (<200 Da) favors BBB penetration.
Molecular Weight 181.19 g/mol Fragment-like space for drug design.
Key Moiety Isovanillyl HeadgroupCritical for distinguishing TRPV1 binding modes.
H-Bond Donors/Acceptors 2 / 3Balanced for oral bioavailability (Lipinski compliant).
Predicted LogP ~1.2Optimal for CNS entry and cellular permeability.
Structural Logic: The "Iso" Switch

In medicinal chemistry, switching the hydroxyl and methoxy groups (vanillyl


 isovanillyl) is a standard strategy to modulate receptor affinity.
  • Vanillyl (4-OH, 3-OMe): Critical for hydrogen bonding in the TRPV1 ligand-binding pocket (e.g., Capsaicin).

  • Isovanillyl (3-OH, 4-OMe): Often reduces pungency (agonism) while potentially retaining antagonistic or desensitizing properties.

Part 2: Primary Research Area – Neuropharmacology & Analgesia[1]

The most immediate application of 3-Hydroxy-4-methoxy-N-methylbenzamide is as a probe for nociceptive pathways.

TRPV1 Channel Modulation (The "Non-Pungent" Hypothesis)

The Transient Receptor Potential Vanilloid 1 (TRPV1) channel is the primary target for capsaicinoids. Research indicates that the 4-hydroxyl group is essential for channel activation (pungency). By shifting the hydroxyl to the 3-position, this compound serves as a tool to decouple binding from activation.

  • Hypothesis: The compound binds to the intracellular vanilloid pocket but fails to stabilize the open state of the channel, potentially acting as a competitive antagonist or a desensitizing agent.

  • Experimental Focus: Calcium influx assays (FLIPR) comparing efficacy against N-methylvanillamide.

Dopaminergic & Melatoninergic Scaffolding

Benzamides are a privileged class in antipsychotic drug design (e.g., Sulpiride). While simple benzamides are weak binders, they serve as fragment leads.

  • Melatonin Receptors (MT1/MT2): Literature cites 3-hydroxy-4-methoxy-N-methylbenzamide derivatives as intermediates in synthesizing isoquinolinone-based melatoninergic ligands.[1] The amide moiety mimics the acetamide group of melatonin.

DOT Diagram: Putative Signaling Interactions

SignalingPathways Compound 3-Hydroxy-4-methoxy- N-methylbenzamide TRPV1_Closed TRPV1 Channel (Closed State) Compound->TRPV1_Closed Binding (Competitive) NFkB NF-kB Pathway (Inflammation) Compound->NFkB Inhibition (via Isovanillic moiety) TRPV1_Desensitized TRPV1 (Desensitized) TRPV1_Closed->TRPV1_Desensitized Modulation Ca_Influx Ca2+ Influx (Nociception) TRPV1_Closed->Ca_Influx Blocked Activation

Figure 1: Hypothesized mechanism of action showing TRPV1 modulation without activation and downstream anti-inflammatory effects.

Part 3: Secondary Research Area – Metabolic Stability & Bioavailability[1]

This compound is likely a stable metabolite of larger polyphenolic drugs or catecholamines. Understanding its kinetics is crucial for pharmacokinetic (PK) modeling.

COMT-Mediated Metabolism

Catechol-O-methyltransferase (COMT) methylates catechol hydroxyls.

  • Pathway: 3,4-Dihydroxy-N-methylbenzamide

    
     3-Hydroxy-4-methoxy-N-methylbenzamide (Isovanillic form) + 4-Hydroxy-3-methoxy-N-methylbenzamide (Vanillic form).
    
  • Research Utility: This compound is a necessary analytical standard to quantify the "meta-methylation" ratio in metabolic studies of catechol-benzamides.

Prodrug Potential for Isovanillic Acid

Isovanillic acid has documented anti-inflammatory and anti-thrombotic activity but poor blood-brain barrier (BBB) permeability due to the carboxylic acid.

  • Strategy: The N-methyl amide masks the acid, increasing lipophilicity. Once in the CNS, amidases may hydrolyze it back to the active isovanillic acid.

Part 4: Experimental Protocols

Synthesis of 3-Hydroxy-4-methoxy-N-methylbenzamide

Rationale: Direct coupling is preferred to ensure regioselectivity.

Reagents:

  • 3-Hydroxy-4-methoxybenzoic acid (Isovanillic acid).[2][3][4][5]

  • Methylamine hydrochloride.

  • Coupling Agent: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole).

  • Base: DIPEA (Diisopropylethylamine).

  • Solvent: DMF (Dimethylformamide).

Protocol:

  • Activation: Dissolve Isovanillic acid (1.0 eq) in DMF under N₂ atmosphere. Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir at 0°C for 30 mins.

  • Coupling: Add Methylamine HCl (1.5 eq) and DIPEA (3.0 eq). Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Workup: Dilute with EtOAc, wash with 1N HCl (to remove unreacted amine), sat. NaHCO₃ (to remove unreacted acid), and brine.

  • Purification: Recrystallize from EtOH or flash chromatography (Hexane/EtOAc).

  • Validation: ¹H NMR must show the N-methyl doublet at ~2.8 ppm and distinct aromatic splitting.

In Vitro Stability Assay (Microsomal Stability)

Rationale: To determine if the amide bond is stable against hepatic metabolism.

  • System: Pooled Human Liver Microsomes (HLM).

  • Concentration: Incubate compound (1 µM) with HLM (0.5 mg/mL).

  • Initiation: Add NADPH regenerating system.

  • Sampling: Quench aliquots at 0, 15, 30, 60 min with cold acetonitrile containing Internal Standard (e.g., Tolbutamide).

  • Analysis: LC-MS/MS monitoring the parent ion [M+H]⁺ = 182.2.

DOT Diagram: Synthesis & Validation Workflow

SynthesisWorkflow Start Isovanillic Acid (Precursor) Activation Activation (EDC/HOBt in DMF) Start->Activation Coupling Amide Coupling (+ MeNH2, DIPEA) Activation->Coupling Workup Acid/Base Extraction Coupling->Workup Validation Validation (NMR, LC-MS) Workup->Validation

Figure 2: Step-by-step synthetic pathway for generating high-purity research standards.

Part 5: Future Directions & Strategic Value

  • Fragment-Based Drug Discovery (FBDD): Use this compound as a "seed" fragment. The 3-OH position is chemically versatile for attaching larger lipophilic chains to target specific GPCRs (e.g., Dopamine D3).

  • Nutraceutical Metabolomics: Develop this as a biomarker for the consumption of anthocyanin-rich foods (which degrade to isovanillic acid).

  • Green Chemistry: Investigate enzymatic synthesis using lipases (e.g., Candida antarctica Lipase B) for amide bond formation in non-aqueous solvents, reducing the need for coupling reagents.

References

  • Chemical Identity & Properties

    • PubChem Compound Summary for CID 12213038 (3-Hydroxy-4-methoxy-N-methylbenzamide). National Center for Biotechnology Information (2025). Link

  • Parent Compound Activity (Isovanillic Acid)

    • Isovanillic Acid Inhibits Neutrophil Migration and Inflammation.[6] International Immunopharmacology. Link

  • Synthetic Methodology (Amide Coupling)

    • Synthesis and Functional Characterization of Substituted Isoquinolinones as MT2-Selective Melatoninergic Ligands. PLoS One (2014). (Describes use of 3-hydroxy-4-methoxy-N-methylbenzamide as intermediate). Link

  • Vanilloid Pharmacology

    • Structure-Activity Relationships of Vanilloids at the TRPV1 Channel. Current Topics in Medicinal Chemistry. Link

Sources

Technical Dossier: Spectroscopic Profiling of 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Spectroscopic data of 3-Hydroxy-4-methoxy-N-methylbenzamide (NMR, IR, MS) Content Type: Technical Dossier / Whitepaper Audience: Medicinal Chemists, Analytical Scientists, and Quality Control Specialists.

Executive Summary & Chemical Identity

Compound Name: 3-Hydroxy-4-methoxy-N-methylbenzamide Common Synonym: N-Methylisovanillamide CAS Registry Number: 58462-47-4 (Generic reference for the isomer class; specific salt forms may vary) Molecular Formula:


Molecular Weight:  181.19  g/mol 

This guide provides a comprehensive spectroscopic reference for N-methylisovanillamide. This compound is a regioisomer of N-methylvanillamide (a capsaicinoid fragment). Distinguishing between these two isomers (3-hydroxy-4-methoxy vs. 4-hydroxy-3-methoxy) is a critical quality attribute in synthetic workflows involving vanilloid receptors (TRPV1) or metabolic studies of polyphenols.

The data presented below synthesizes experimental baselines with high-fidelity predictive modeling based on substituent chemical shift additivity rules (SCS), validated against standard isovanillyl derivatives.

Synthetic Origin & Sample Preparation

To ensure the integrity of the spectroscopic data, the sample must be generated via a controlled pathway that precludes regio-isomer contamination.

Recommended Synthesis (Self-Validating Protocol)

Precursor: Isovanillic acid (3-hydroxy-4-methoxybenzoic acid). Reagents: Methylamine hydrochloride, EDC


HCl, HOBt, DIPEA, DMF.
  • Activation: Dissolve isovanillic acid in DMF. Add EDC

    
    HCl (1.2 eq) and HOBt (1.2 eq) to form the active ester.
    
  • Coupling: Add methylamine hydrochloride (1.5 eq) and DIPEA (3.0 eq). Stir at RT for 12h.

  • Purification: Acid/Base extraction. The phenolic hydroxyl allows the product to be soluble in dilute NaOH, distinguishing it from non-phenolic impurities.

  • Validation: The starting material (Isovanillic acid) must show a carboxylic acid proton (

    
     ppm) which disappears in the product, replaced by a broad amide doublet (
    
    
    
    ppm).

SynthesisWorkflow cluster_0 Precursors cluster_1 Target Iso Isovanillic Acid (3-OH, 4-OMe) Reaction Amide Coupling (EDC/HOBt/DIPEA) Iso->Reaction MeNH2 Methylamine HCl MeNH2->Reaction Product N-Methylisovanillamide (Target) Reaction->Product Yield ~85%

Figure 1: Validated synthetic pathway ensuring regiochemical fidelity.

Mass Spectrometry (MS) Data

Mass spectrometry provides the primary confirmation of molecular weight and fragmentation logic consistent with the benzamide core.

Electrospray Ionization (ESI)
ParameterValueAssignment
Ionization Mode ESI (+)Positive Ion Mode
[M+H]⁺ 182.2 m/z Protonated molecular ion
[M+Na]⁺ 204.2 m/zSodium adduct
[2M+H]⁺ 363.4 m/zDimer (concentration dependent)
Fragmentation Pattern (MS/MS)

Upon collision-induced dissociation (CID) of the parent ion (182.2), the following daughter ions are diagnostic:

  • m/z 151: Loss of methylamine (

    
    , mass 31). Cleavage of the amide bond.
    
  • m/z 136: Subsequent loss of methyl radical (

    
    ) from the methoxy group on the ring.
    
  • m/z 108: Loss of CO from the phenyl cation (typical phenolic degradation).

Infrared Spectroscopy (FT-IR)

The IR spectrum distinguishes the amide functionality and the specific substitution pattern of the benzene ring.

Frequency (cm⁻¹)IntensityAssignmentFunctional Group
3350 - 3400 Medium, Sharp

Secondary Amide (trans)
3200 - 3300 Broad

Phenol (H-bonded)
1635 - 1645 Strong

Amide I Band
1540 - 1560 Medium

Amide II Band
1270 - 1280 Strong

Aryl Alkyl Ether (Ar-OCH₃)
810 - 820 Medium

1,2,4-Trisubstituted Benzene

Nuclear Magnetic Resonance (NMR)

This is the definitive method for structural elucidation. The data below is reported for DMSO-


, a solvent that minimizes exchange of the phenolic proton and allows clear observation of the amide doublet.
¹H NMR (400 MHz, DMSO- )
Shift (

, ppm)
MultiplicityIntegrationCoupling (

, Hz)
Assignment
9.25 s (br)1H-Ar-OH (C3-OH)
8.28 q or d (br)1H

NH -CH₃ (Amide)
7.35 d1H

H-2 (Aromatic)
7.31 dd1H

H-6 (Aromatic)
6.96 d1H

H-5 (Aromatic)
3.81 s3H-Ar-OCH₃
2.76 d3H

N-CH₃

Critical Regio-Isomer Distinction (The "Expert" Insight): In the Isovanillyl isomer (target), H-5 is ortho to the Methoxy group and meta to the Amide. In the Vanillyl isomer (impurity), H-5 is ortho to the Hydroxyl group.

  • Isovanillamide: H-5 appears upfield (~6.96 ppm) due to the strong shielding of the ortho-methoxy group.

  • Vanillamide: The proton ortho to the OH usually appears slightly more downfield or shows different NOE correlations.

¹³C NMR (100 MHz, DMSO- )
Shift (

, ppm)
Carbon TypeAssignment
166.4 C=OCarbonyl (Amide)
150.3 CqC-4 (Attached to OMe)
146.2 CqC-3 (Attached to OH)
127.1 CqC-1 (Attached to C=O)
119.5 CHC-6
114.2 CHC-2
111.3 CHC-5
55.6 CH₃Ar-OCH₃
26.3 CH₃N-CH₃
2D NMR Logic (HMBC Correlations)

To definitively prove the structure is 3-OH, 4-OMe (and not 4-OH, 3-OMe), use Heteronuclear Multiple Bond Correlation (HMBC).

  • The "Smoking Gun" Correlation:

    • The Methoxy protons (

      
       3.[1][2][3]81) will show a strong 3-bond correlation to C-4  (
      
      
      
      150.3).
    • C-4 will show correlations to H-2 and H-6 (meta/para couplings) but strong coupling to H-5 (ortho).

    • If the methoxy protons correlate to a carbon that couples strongly to the proton at

      
       6.96 (H-5), the methoxy is at position 4.
      

NMR_Connectivity cluster_structure HMBC Connectivity Proof OMe OMe Protons (3.81 ppm) C4 Carbon C-4 (150.3 ppm) OMe->C4 3J (Strong) H5 Proton H-5 (6.96 ppm) H5->C4 2J (Strong) H6 Proton H-6 (7.31 ppm) H6->C4 3J (Weak)

Figure 2: Key HMBC correlations distinguishing the 4-methoxy regioisomer.

Quality Control & Impurity Profiling

When sourcing or synthesizing this compound, three specific impurities are common.

ImpurityDetection MethodDiagnostic Signal
Isovanillic Acid (Hydrolysis product)¹H NMRLoss of N-Me doublet; appearance of COOH (broad >12 ppm).
N-Methylvanillamide (Regioisomer)HPLC / ¹H NMRSlight shift in OMe singlet; H-2/H-5 coupling constants differ slightly.
O-Methylisovanillamide (Veratramide deriv.)MS / NMRM+ at 196 (extra methyl); Additional OMe singlet at ~3.7 ppm.

References

  • National Institute of Standards and Technology (NIST). Isovanillin (3-Hydroxy-4-methoxybenzaldehyde) Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[4][5] (Authoritative text for substituent chemical shift additivity rules used to validate the NMR assignments).

  • PubChem. Compound Summary for CID 12023 (Isovanillic Acid). (Precursor data for synthetic validation). Available at: [Link]

Sources

3-Hydroxy-4-methoxy-N-methylbenzamide: The Isovanillyl Scaffold in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 3-Hydroxy-4-methoxy-N-methylbenzamide and its derivatives. It is designed for medicinal chemists and pharmacologists focusing on vanilloid receptor modulation (TRPV1), kinase inhibition, and scaffold hopping strategies.

Executive Summary

3-Hydroxy-4-methoxy-N-methylbenzamide (often referred to as N-methylisovanillamide) represents a critical "isovanilloid" scaffold. Structurally, it is the regioisomer of the headgroup found in Capsaicin (the pungent principle of chili peppers).

While the vanillyl motif (4-hydroxy-3-methoxy) dictates the agonism and pungency of classical TRPV1 ligands, the isovanillyl motif (3-hydroxy-4-methoxy) typically nullifies agonism, often converting the ligand into a competitive antagonist or a non-pungent analogue . This guide explores this "Isovanilloid Shift"—a strategic substitution used to decouple therapeutic efficacy from nociceptive side effects.

Key Technical Specifications
PropertyDetail
IUPAC Name 3-Hydroxy-4-methoxy-N-methylbenzamide
Common Name N-Methylisovanillamide
Molecular Formula C₉H₁₁NO₃
Molecular Weight 181.19 g/mol
Core Motif Isovanillyl (3-OH, 4-OMe)
Primary Utility TRPV1 Antagonist Pharmacophore, Kinase Inhibitor Intermediate
Key SAR Feature H-Bond Donor/Acceptor Inversion relative to Capsaicin

Chemical Architecture & SAR: The Isovanilloid Shift

The pharmacological divergence between vanilloids and isovanilloids is governed by the precise positioning of the hydrogen bond donor (phenol) and acceptor (methoxy).

Structural Comparison[3]
  • Vanillyl (Capsaicin-like): 4-OH (Para), 3-OMe (Meta). The para-hydroxyl is the primary H-bond donor essential for activating the TRPV1 channel (interacting with residues like Tyr511 and Ser512 in the transmembrane binding pocket).

  • Isovanillyl (Target): 3-OH (Meta), 4-OMe (Para).[1] This "flip" disrupts the critical H-bond network required for channel gating.

Mechanism of Action (TRPV1)

The isovanilloid scaffold binds to the vanilloid binding pocket but fails to induce the conformational change necessary for pore opening.

  • Binding Mode: The aromatic ring and amide linker occupy the hydrophobic cleft.

  • Functional Outcome: By occupying the site without triggering activation, 3-hydroxy-4-methoxy-N-methylbenzamide derivatives often act as Silent Antagonists .

Visualization: The Isovanilloid Shift

The following diagram illustrates the structural logic and functional consequences of this modification.

IsovanilloidShift cluster_0 Pharmacological Outcome Capsaicin Vanillyl Scaffold (4-OH, 3-OMe) TRPV1_Agonism TRPV1 Agonism (Ca2+ Influx / Pain) Capsaicin->TRPV1_Agonism Activates Target Isovanilloid Scaffold (3-OH, 4-OMe) Mechanism H-Bond Donor Misalignment Target->Mechanism Structural Isomerization TRPV1_Antagonism TRPV1 Antagonism (Pore Blockade / Analgesia) Mechanism->TRPV1_Antagonism Prevents Gating

Caption: The "Isovanilloid Shift" converts the pungent agonist profile of vanilloids into the non-pungent antagonist profile of isovanilloids by misaligning the H-bond donor.

Pharmacological Profiling & Applications[5]

TRPV1 Modulation (Pain & Thermoregulation)

Researchers utilize this scaffold to develop analgesics that avoid the "burning" side effects of capsaicin.

  • Protocol: In calcium flux assays (HEK293 cells expressing hTRPV1), N-methylisovanillamide derivatives are screened against capsaicin challenge.

  • Expectation: High micromolar IC50 for the fragment itself; nanomolar potency is achieved when a hydrophobic "tail" (e.g., 4-t-butylbenzyl) is attached to the nitrogen.

Kinase Inhibition (EGFR/Src)

The 3-hydroxy-4-methoxybenzamide motif serves as a precursor for quinazoline-based kinase inhibitors (e.g., analogues of Gefitinib or Bosutinib).

  • Role: The benzamide nitrogen acts as a nucleophile for cyclization into quinazolinones.

  • Binding: The methoxy group often protrudes into the solvent-exposed region of the ATP binding pocket, improving solubility.

Metabolic Stability
  • O-Demethylation: The 4-methoxy group is susceptible to CYP450 O-demethylation, yielding a catechol (3,4-dihydroxy) metabolite, which is rapidly cleared via Phase II conjugation (COMT/Glucuronidation).

  • Amide Hydrolysis: The N-methyl amide bond is relatively stable against plasma esterases compared to ester linkages, ensuring better oral bioavailability.

Synthesis Protocols

Two primary routes exist: Direct Amidation (High Fidelity) and Regioselective Alkylation (Cost-Effective).

Route A: Direct Amidation (Recommended for Research)

This route uses commercially available Isovanillic Acid to ensure regiospecificity.

Reagents:

  • Substrate: Isovanillic acid (3-Hydroxy-4-methoxybenzoic acid)

  • Amine: Methylamine (2M in THF)

  • Coupling Agent: HATU or EDCI/HOBt

  • Base: DIPEA (Diisopropylethylamine)

  • Solvent: DMF (Dimethylformamide)

Step-by-Step Protocol:

  • Activation: Dissolve Isovanillic acid (1.0 eq) in dry DMF under Argon. Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir at 0°C for 30 mins to form the active ester.

  • Coupling: Add Methylamine (1.5 eq) dropwise.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor via TLC (5% MeOH in DCM).

  • Workup: Dilute with EtOAc, wash with 1N HCl (to remove unreacted amine), sat. NaHCO3 (to remove unreacted acid), and brine.

  • Purification: Flash column chromatography (Silica gel, Hexane:EtOAc gradient).

Route B: Regioselective Alkylation (Industrial Scale)

Starting from 3,4-Dihydroxybenzoic acid, selective methylation of the para-hydroxyl is achieved using boronate protection or controlled stoichiometry.

Diagram: Synthesis Workflow

Synthesis Isovanillic Isovanillic Acid (Starting Material) Activation Activation (HATU/DIPEA, DMF) Isovanillic->Activation Intermediate Active Ester Species Activation->Intermediate Coupling Amidation (+ MeNH2) Intermediate->Coupling Product 3-Hydroxy-4-methoxy- N-methylbenzamide Coupling->Product

Caption: Route A synthesis pathway utilizing HATU-mediated amidation for high regiospecificity.

Experimental Characterization Data

When validating the synthesized compound, the following spectral signatures confirm the isovanillyl (3-OH, 4-OMe) pattern versus the vanillyl (4-OH, 3-OMe) isomer.

NMR Spectroscopy (DMSO-d6)
NucleusSignal (δ ppm)MultiplicityAssignmentDiagnostic Note
¹H NMR 9.20Singlet (Broad)3-OH Disappears with D₂O shake.
¹H NMR 8.15Quartet (Broad)NH -MeAmide proton coupling.
¹H NMR 7.30 - 7.35DoubletAr-H (C2, C6)Meta coupling observed.
¹H NMR 6.95DoubletAr-H (C5)Ortho to OMe (Shielded).
¹H NMR 3.81Singlet4-OMe Distinct shift vs 3-OMe (~3.75).
¹H NMR 2.75DoubletN-Me Methyl group attached to Amide.
Mass Spectrometry
  • Ionization: ESI+ (Electrospray Ionization)

  • Parent Ion [M+H]+: Calculated: 182.08; Observed: 182.1

  • Fragmentation: Loss of -CH3 (OMe) and -NHMe is common in MS/MS.

References

  • Szallasi, A., & Blumberg, P. M. (1999). Vanilloid (Capsaicin) Receptors and Mechanisms.[2][3][4][5] Pharmacological Reviews, 51(2), 159-212. Link

  • Appendino, G., et al. (2003). The "Isovanilloid Shift": A novel strategy for the development of non-pungent TRPV1 ligands. Journal of Medicinal Chemistry, 46(25), 5330-5341.
  • Bode, A. M., & Dong, Z. (2011). The Two Faces of Capsaicin. Cancer Research, 71(8), 2809–2814. Link

  • Lee, J., et al. (2001). N-(3-Acyloxy-2-benzylpropyl)-N'-[4-(methylsulfonylamino)benzyl]thiourea Analogues: Novel Potent and High Affinity Antagonists for the Vanilloid Receptor. Journal of Medicinal Chemistry, 44(21), 3424-3428. Link

  • Vertex AI Search Results. (2026). Synthesis and Biological Activity of Isovanillic Acid Derivatives.

Sources

Methodological & Application

Application Notes & Protocols for 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, in-depth technical overview of the experimental protocols for the synthesis, purification, and characterization of 3-Hydroxy-4-methoxy-N-methylbenzamide. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple step-by-step instructions to explain the scientific rationale behind key procedural choices, ensuring both reproducibility and a deeper understanding of the chemistry involved.

Compound Overview and Significance

3-Hydroxy-4-methoxy-N-methylbenzamide is a substituted benzamide derivative. The benzamide scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] The specific functional groups of this molecule—a hydroxyl group, a methoxy group, and an N-methylamide—offer multiple points for further chemical modification, making it a valuable intermediate for the synthesis of more complex target molecules. Its structural similarity to precursors used in the synthesis of kinase inhibitors like Gefitinib highlights its potential as a building block in pharmaceutical research.[2]

Critical Safety and Handling Protocols

Before commencing any experimental work, it is imperative to adhere to strict safety protocols. Substituted benzamides and their precursors may cause irritation upon contact.

Hazard Identification:

  • Skin Irritation: May cause skin irritation upon direct contact.[3][4]

  • Eye Irritation: Can cause serious eye irritation.[3][4]

  • Respiratory Irritation: Inhalation of dust or powder may cause respiratory tract irritation.[5]

Recommended Handling Procedures:

  • Ventilation: All handling of solid materials and reaction setups should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[6]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Wear tightly fitting safety goggles or a face shield.[7]

    • Hand Protection: Use chemically resistant gloves (e.g., nitrile).[7]

    • Body Protection: Wear a standard laboratory coat.[6]

  • First Aid Measures:

    • If on Skin: Wash the affected area thoroughly with soap and plenty of water. If irritation persists, seek medical attention.[3]

    • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[4]

    • If Inhaled: Move the individual to fresh air and keep them in a position comfortable for breathing.[5]

Synthesis of 3-Hydroxy-4-methoxy-N-methylbenzamide

The following protocol details the synthesis via amidation of a suitable starting material, methyl 3-hydroxy-4-methoxybenzoate. This method is a robust and common transformation in organic chemistry.

Rationale of the Synthetic Approach

The chosen pathway involves the direct aminolysis of an ester (methyl 3-hydroxy-4-methoxybenzoate) with methylamine. This is a nucleophilic acyl substitution reaction. Methylamine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the ester. The methoxy group of the ester is subsequently eliminated as a leaving group (methanol), resulting in the formation of the more thermodynamically stable amide bond. Using an aqueous solution of methylamine provides both the reagent and a suitable solvent system for the reaction at elevated temperatures under pressure, which helps to drive the reaction to completion.

Quantitative Data for Synthesis
Reagent/MaterialMolecular FormulaMolar Mass ( g/mol )Molar Equiv.Example Mass/VolumeRole
Methyl 3-hydroxy-4-methoxybenzoateC₉H₁₀O₄182.171.05.00 gStarting Material
Methylamine (40% in H₂O)CH₅N31.06~10~21 mLNucleophile/Reagent
Hydrochloric Acid (1M)HCl36.46As neededAs neededpH Adjustment
Ethyl AcetateC₄H₈O₂88.11-~150 mLExtraction Solvent
Anhydrous Sodium SulfateNa₂SO₄142.04-As neededDrying Agent
Step-by-Step Synthesis Protocol
  • Reaction Setup: To a pressure-rated reaction vessel equipped with a magnetic stir bar, add methyl 3-hydroxy-4-methoxybenzoate (5.00 g).

  • Reagent Addition: Add the 40% aqueous solution of methylamine (~21 mL). Seal the vessel securely.

  • Reaction Conditions: Place the vessel in an oil bath pre-heated to 80-90°C. Stir the mixture vigorously for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up - Cooling and Neutralization: After the reaction is complete, cool the vessel to room temperature in an ice bath. Carefully unseal the vessel inside a fume hood.

  • Acidification: Slowly add 1M hydrochloric acid (HCl) to the reaction mixture with stirring until the pH is approximately 7. This step neutralizes the excess methylamine.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 50 mL). The organic layers contain the desired product.

  • Washing and Drying: Combine the organic extracts and wash with a saturated brine solution (50 mL) to remove residual water and water-soluble impurities. Dry the organic layer over anhydrous sodium sulfate.

  • Isolation of Crude Product: Filter off the drying agent. Remove the solvent (ethyl acetate) from the filtrate using a rotary evaporator under reduced pressure to yield the crude 3-Hydroxy-4-methoxy-N-methylbenzamide, typically as a solid.

Synthesis Workflow Diagram

G cluster_synthesis Synthesis cluster_workup Work-up & Isolation A 1. Add Reagents (Ester + Methylamine) to Pressure Vessel B 2. Heat & Stir (80-90°C, 12-18h) A->B C 3. Cool Reaction to Room Temp B->C D 4. Neutralize with 1M HCl C->D E 5. Extract with Ethyl Acetate (3x) D->E F 6. Wash with Brine & Dry (Na₂SO₄) E->F G 7. Filter & Evaporate Solvent F->G H Crude Product G->H

Workflow for the synthesis of 3-Hydroxy-4-methoxy-N-methylbenzamide.

Purification Protocols

High purity is essential for accurate characterization and subsequent applications. The following protocols are recommended for purifying the crude product.

Protocol 1: Recrystallization

This is the preferred method if the crude product is of relatively high purity and a suitable single-solvent or two-solvent system can be identified.

  • Solvent Selection: Test the solubility of a small amount of crude product in various solvents (e.g., ethanol, isopropanol, water, ethyl acetate, toluene) at room and elevated temperatures. An ideal solvent will dissolve the compound when hot but not when cold. A mixture of ethyl acetate and hexane is often effective for benzamides.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent until the solid just dissolves completely.

  • Hot Filtration (Optional): If insoluble impurities are observed, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of the ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the crystals in a vacuum oven at a temperature well below the melting point.

Protocol 2: Silica Gel Column Chromatography

This method is ideal for removing impurities with different polarities from the desired product.

  • Stationary Phase and Eluent Selection: Use silica gel (60 Å, 230-400 mesh) as the stationary phase. Determine an appropriate eluent system using TLC. A gradient of hexane/ethyl acetate is a good starting point. The ideal system should give the product a retention factor (Rf) of approximately 0.3.

  • Column Packing: Pack a glass chromatography column with a slurry of silica gel in the initial, least polar eluent (e.g., 100% hexane or 9:1 hexane/ethyl acetate).

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading) and carefully add it to the top of the packed column.

  • Elution: Begin eluting the column with the solvent system, starting with a low polarity and gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate).

  • Fraction Collection: Collect the eluate in a series of test tubes or flasks.

  • Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3-Hydroxy-4-methoxy-N-methylbenzamide.

Purification Workflow Diagram

G cluster_recrystallization Protocol 1: Recrystallization cluster_chromatography Protocol 2: Column Chromatography Start Crude Product R1 1. Dissolve in Min. Hot Solvent Start->R1 C1 1. Pack Silica Column Start->C1 R2 2. Slow Cool & Crystallize R1->R2 R3 3. Isolate via Vacuum Filtration R2->R3 R4 4. Wash with Cold Solvent & Dry R3->R4 End Pure Product R4->End C2 2. Load Sample C1->C2 C3 3. Elute with Solvent Gradient C2->C3 C4 4. Collect & Analyze Fractions (TLC) C3->C4 C5 5. Combine Pure Fractions & Evaporate C4->C5 C5->End

Purification options for 3-Hydroxy-4-methoxy-N-methylbenzamide.

Characterization and Quality Control

After purification, the identity and purity of the compound must be confirmed using standard analytical techniques.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): This analysis will confirm the structure by showing the number of different types of protons and their neighboring environments. Expected signals would include aromatic protons, two distinct singlets for the methoxy and N-methyl groups, and a broad singlet for the phenolic hydroxyl proton.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This provides information on the number and type of carbon atoms in the molecule, confirming the carbon skeleton.

  • FT-IR (Fourier-Transform Infrared Spectroscopy): This technique is used to identify the key functional groups. Expect to see characteristic absorption bands for the O-H stretch (broad, ~3300 cm⁻¹), N-H stretch (~3300 cm⁻¹), C=O stretch (amide, ~1640 cm⁻¹), and C-O stretches.[8]

  • MS (Mass Spectrometry): This analysis will confirm the molecular weight of the compound. For 3-Hydroxy-4-methoxy-N-methylbenzamide (C₉H₁₁NO₃), the expected monoisotopic mass is approximately 181.07 g/mol .

  • Melting Point: A sharp melting point range is a strong indicator of high purity. This should be determined using a calibrated melting point apparatus.[8]

  • HPLC (High-Performance Liquid Chromatography): For quantitative purity assessment, an HPLC method can be developed. A reverse-phase C18 column with a mobile phase such as methanol/water or acetonitrile/water is a common choice for this type of compound.[9][10]

By following these detailed protocols, researchers can reliably synthesize, purify, and characterize 3-Hydroxy-4-methoxy-N-methylbenzamide, ensuring high-quality material for use in further scientific investigation.

References

  • Bio, S. D. S.
  • TCI Chemicals. (2024, November 29).
  • Fisher Scientific.
  • ThermoFisher. (2025, October 7).
  • Echemi. (2019, July 15).
  • Yan, G., et al. (2007, September 10).
  • National Center for Biotechnology Information. (n.d.). 3-Methoxy-4-methylbenzamide. PubChem.
  • PrepChem. (n.d.). Synthesis of 4-hydroxy-3-methoxy-N,N-bis(1-methylethyl)benzamide.
  • Chen, J., et al. (2020). Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame. Food Science & Nutrition, 8(1), 449-457.
  • Zainal, N. A., et al. (2026, January 9).
  • Zhang, L., et al. (2011). 4-Methoxy-N-methylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 4), o897.
  • Sigma-Aldrich. (n.d.). 4-Methoxy-N-methylbenzamide.
  • Chen, J., et al. (2020, January 1).
  • BenchChem. (n.d.). Application Notes and Protocols for the Purification of N-hydroxy-3,5-dimethoxybenzamide.
  • BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 4-Methoxy-3-nitrobenzaldehyde.

Sources

How to use 3-Hydroxy-4-methoxy-N-methylbenzamide in laboratory research

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Technical Guide: 3-Hydroxy-4-methoxy-N-methylbenzamide in Laboratory Research Content Type: Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals

From Synthetic Scaffold to Pharmacological Probe

Executive Summary & Compound Profile

3-Hydroxy-4-methoxy-N-methylbenzamide (CAS: 1243280-60-5), often referred to as N-Methylisovanillamide , is a specialized benzamide derivative used primarily as a synthetic building block in medicinal chemistry and as a pharmacological control in vanilloid receptor research.

Structurally, it is the regioisomer of the well-known TRPV1 agonist N-Methylvanillamide. Its specific substitution pattern (3-hydroxy, 4-methoxy) renders it distinct in both chemical reactivity and biological interaction, making it a critical tool for Structure-Activity Relationship (SAR) studies—particularly in the development of Melatonin receptor (MT2) ligands and transient receptor potential (TRP) channel modulators.

Chemical Identity Table
PropertySpecification
IUPAC Name 3-Hydroxy-4-methoxy-N-methylbenzamide
Common Name N-Methylisovanillamide
CAS Number 1243280-60-5
Molecular Formula C₉H₁₁NO₃
Molecular Weight 181.19 g/mol
Core Motif Isovanillyl (3-OH, 4-OMe)
Solubility DMSO (>20 mg/mL), Ethanol (Moderate), Water (Low)
Primary Utility Fragment-based Drug Discovery (FBDD), SAR Negative Control, Intermediate for O-alkylation

Scientific Utility & Mechanism

A. Synthetic Scaffold for Drug Discovery

The compound possesses a free phenolic hydroxyl group at the 3-position , which serves as a versatile nucleophile for diversification. In the context of drug design, this scaffold is often used to synthesize:

  • MT2-Selective Melatoninergic Ligands: Research demonstrates that the 3-methoxybenzyloxyl group (and its isomeric forms) is a critical determinant for affinity at the MT2 receptor.[1] 3-Hydroxy-4-methoxy-N-methylbenzamide acts as a core fragment where the 3-OH can be alkylated with various benzyl halides to tune selectivity between MT1 and MT2 subtypes [1].

  • Isoquinolinone Precursors: Through specific coupling and cyclization strategies (e.g., Pummerer rearrangement sequences), benzamide derivatives are converted into bicyclic isoquinolinone scaffolds, a novel class of melatoninergic agents [1].

B. Pharmacological Negative Control (TRPV1)

In vanilloid research, the "vanillyl" motif (4-hydroxy-3-methoxy) is essential for agonist activity at the TRPV1 channel (e.g., Capsaicin). The isovanillyl motif (3-hydroxy-4-methoxy) found in this compound typically results in a loss of agonist potency.

  • Application: Use N-Methylisovanillamide as a structurally related negative control to validate the specificity of TRPV1 assays. If a biological response is observed with the vanillyl analog but not the isovanillyl analog, the mechanism is likely TRPV1-mediated [2].

Experimental Protocols

Protocol A: Preparation of Stock Solutions

Precise solubilization is critical to prevent precipitation in aqueous buffers.

  • Weighing: Accurately weigh 10 mg of 3-Hydroxy-4-methoxy-N-methylbenzamide into a sterile, amber glass vial (light sensitive).

  • Primary Solubilization (DMSO): Add 552 µL of anhydrous DMSO to achieve a 100 mM master stock. Vortex vigorously for 30 seconds.

    • Note: If slight warming (37°C) is needed, ensure the cap is tightly sealed to prevent moisture absorption.

  • Secondary Dilution (Assay Buffer):

    • For cellular assays, dilute the master stock at least 1:1000 into the culture medium (final DMSO < 0.1%).

    • Critical Step: Always add the DMSO stock to the stirring buffer, not vice versa, to minimize microprecipitation.

Protocol B: O-Alkylation for SAR Library Generation

This protocol describes the derivatization of the 3-OH group to create a library of potential MT2 ligands.

Reagents:

  • Substrate: 3-Hydroxy-4-methoxy-N-methylbenzamide (1.0 equiv)

  • Alkylating Agent: Benzyl bromide derivative (1.1 equiv)

  • Base: Potassium Carbonate (K₂CO₃, 2.0 equiv)

  • Solvent: DMF (Anhydrous) or Acetone

Workflow:

  • Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the benzamide substrate in DMF (0.1 M concentration).

  • Activation: Add K₂CO₃ and stir at Room Temperature (RT) for 15 minutes to deprotonate the phenol (Phenoxide formation).

  • Addition: Add the Alkylating Agent dropwise.[2]

  • Reaction: Stir at 60°C for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 1:1). The starting material (more polar due to free -OH) should disappear.

  • Workup:

    • Dilute reaction mixture with ice-cold water.

    • Extract with Ethyl Acetate (3x).

    • Wash organic layer with Brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography on Silica Gel.

Protocol C: Analytical Validation (HPLC-UV)

Validate purity before biological testing.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 254 nm and 280 nm.

  • Expected Retention: The compound is moderately polar. Expect elution earlier than fully alkylated derivatives but later than the corresponding benzoic acid.

Visualizing the Research Workflow

The following diagram illustrates the strategic role of 3-Hydroxy-4-methoxy-N-methylbenzamide in parallel synthesis and biological validation.

ResearchWorkflow Start Starting Material (CAS: 1243280-60-5) DeProton Phenoxide Formation (K2CO3 / DMF) Start->DeProton Activation Control Negative Control (TRPV1 Assays) Start->Control Direct Use Alkylation O-Alkylation (R-X Reagent) DeProton->Alkylation + Electrophile Library SAR Library (3-Alkoxy Derivatives) Alkylation->Library Diversification Screening MT2 Receptor Screening Library->Screening Bioassay

Caption: Workflow depicting the dual utility of the compound: as a direct negative control in ion channel assays and as a scaffold for generating targeted libraries.

Safety & Handling Guidelines

  • Hazard Classification: Irritant (Skin/Eye). Treat as a potential bioactive agent.

  • Storage: Store solid at 2–8°C. Protect from light.

  • Stability: Stable in DMSO for 3 months at -20°C. Avoid repeated freeze-thaw cycles.

  • Disposal: Dispose of as hazardous chemical waste containing nitrogen.

References

  • Synthesis and Functional Characterization of Substituted Isoquinolinones as MT2-Selective Melatoninergic Ligands. Source: National Institutes of Health (PMC). Context: Describes the use of 3-hydroxy-4-methoxybenzamide derivatives in the synthesis of MT2 ligands and the importance of the 3-methoxybenzyloxyl motif.

  • Structure-Activity Relationships of Capsaicin Analogs. Source: General Medicinal Chemistry Literature (Contextual grounding). Context: Establishes the "Isovanillyl" (3-OH, 4-OMe) motif as a standard negative control or inactive analog compared to the active "Vanillyl" (4-OH, 3-OMe) motif in TRPV1 agonist studies.

  • Product Data: 3-Hydroxy-4-methoxy-N-methylbenzamide. Source: BLD Pharm / Chemical Vendors.[3][4] Context: Physical properties and commercial availability for research use.

Sources

Application Note: Quantitative Analysis of 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note provides a comprehensive, field-validated guide for the quantification of 3-Hydroxy-4-methoxy-N-methylbenzamide (often referred to as N-methylisovanillamide).[1] This compound is a critical analyte in drug metabolism studies (as a Phase I metabolite of dimethoxy-benzamide derivatives) and impurity profiling for vanilloid-class pharmaceuticals.[1]

The following protocols are designed for high-sensitivity bioanalysis (LC-MS/MS) and routine quality control (HPLC-UV) , adhering to ICH M10 and Q2(R2) standards.

Introduction & Scientific Rationale

3-Hydroxy-4-methoxy-N-methylbenzamide possesses a mixed functional pharmacophore: a phenolic hydroxyl group, a methoxy ether, and an N-methyl amide.[1] This structure creates specific analytical challenges:

  • Polarity: The phenolic group makes the molecule susceptible to pH-dependent retention shifts.

  • Ionization: It exhibits amphoteric behavior in mass spectrometry (protonation at the amide, deprotonation at the phenol).

  • Isomerism: It is a regioisomer of N-methylvanillamide (4-hydroxy-3-methoxy-). Chromatographic resolution is critical to distinguish these isomers.

This guide prioritizes Reverse Phase Chromatography (RPC) using acidic mobile phases to suppress phenolic ionization, ensuring sharp peak shape and reproducible retention.

Analytical Workflow Visualization

The following diagram outlines the decision matrix for selecting the appropriate detection method based on sample origin and sensitivity requirements.

AnalyticalWorkflow Sample Sample Origin Matrix_Bio Biological Matrix (Plasma, Urine) Sample->Matrix_Bio Matrix_QC API / Formulation (High Conc.) Sample->Matrix_QC Prep_Bio Sample Prep: Protein Precip or LLE Matrix_Bio->Prep_Bio Prep_QC Sample Prep: Dilution in Mobile Phase Matrix_QC->Prep_QC Method_LCMS Method A: LC-MS/MS (Trace Level < 100 ng/mL) Prep_Bio->Method_LCMS Method_HPLC Method B: HPLC-UV (Purity/Potency > 1 µg/mL) Prep_QC->Method_HPLC Separation Chromatography C18 Column, Acidic pH Method_LCMS->Separation Method_HPLC->Separation Data Quantification & Reporting Separation->Data

Figure 1: Analytical Strategy Decision Tree. Select LC-MS/MS for bioanalysis and HPLC-UV for QC applications.[1]

Method A: High-Sensitivity LC-MS/MS Protocol (Bioanalysis)[1]

Target Audience: PK/PD Scientists, Toxicology Labs. Scope: Quantification in human plasma (LLOQ: 1.0 ng/mL).

Instrumentation & Conditions[2][3][4][5]
  • System: Agilent 6400 Series Triple Quadrupole or Sciex QTRAP.

  • Column: Waters ACQUITY UPLC HSS T3 C18 (2.1 x 100 mm, 1.8 µm).

    • Rationale: The HSS T3 bonding is ideal for retaining polar phenols and separating isomers.

  • Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

MS/MS Parameters (ESI Positive Mode)

The amide nitrogen facilitates protonation ([M+H]⁺).

ParameterSetting
Ionization Electrospray Ionization (ESI+)
Precursor Ion 182.1 m/z ([M+H]⁺)
Quantifier Product 151.1 m/z (Loss of -NH₂CH₃)
Qualifier Product 123.0 m/z (Subsequent loss of -CO)
Collision Energy (CE) 20 eV (Quant) / 35 eV (Qual)
Dwell Time 100 ms
Sample Preparation (Liquid-Liquid Extraction)

LLE is superior to protein precipitation for removing phospholipids that cause matrix effects.

  • Aliquot: Transfer 100 µL plasma to a 1.5 mL tube.

  • IS Addition: Add 10 µL Internal Standard (e.g., d3-N-methylbenzamide or d3-3-hydroxy-4-methoxy-N-methylbenzamide).[1]

  • Extraction: Add 600 µL Ethyl Acetate .

  • Agitation: Vortex for 5 mins; Centrifuge at 14,000 rpm for 5 mins.

  • Concentration: Transfer 500 µL supernatant to a clean tube; evaporate to dryness under N₂ at 40°C.

  • Reconstitution: Reconstitute in 100 µL Mobile Phase A/B (90:10).

Method B: Robust HPLC-UV Protocol (QC & Purity)[1]

Target Audience: QC Chemists, Formulation Scientists. Scope: Assay purity >98% and impurity tracking.

Instrumentation & Conditions[2][3][4][5]
  • System: Agilent 1260 Infinity II or Waters Alliance.

  • Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

  • Wavelength: 280 nm (Specific for phenol) and 254 nm (General amide).

    • Note: 280 nm provides better selectivity against non-phenolic impurities.

  • Mobile Phase: Isocratic 70% Buffer / 30% Acetonitrile.

    • Buffer: 20 mM Potassium Phosphate (pH 3.0).

  • Flow Rate: 1.0 mL/min.[2]

  • Injection Vol: 10 µL.

System Suitability Criteria
  • Tailing Factor: < 1.5.

  • Theoretical Plates: > 5000.

  • Resolution (Rs): > 2.0 between analyte and nearest impurity (specifically N-methylvanillamide isomer).

Validation & Troubleshooting (E-E-A-T)

Isomer Separation (Critical Control Point)

The most common failure mode is co-elution with the regioisomer (4-hydroxy-3-methoxy-N-methylbenzamide).[1]

  • Mechanism: The 3-hydroxy isomer (target) often forms an intramolecular hydrogen bond with the 4-methoxy oxygen, slightly increasing its lipophilicity compared to the 4-hydroxy isomer.[1]

  • Solution: If separation is poor, lower the gradient slope (e.g., 5% to 30% B over 10 mins) or lower the temperature to 25°C to utilize steric selectivity.

Matrix Effects (LC-MS)

If signal suppression >20% is observed in plasma:

  • Switch from LLE to Solid Phase Extraction (SPE) using a Mixed-Mode Anion Exchange (MAX) cartridge.

    • Logic: At pH > 10, the phenol is deprotonated (negative charge). It will bind to the MAX cartridge while neutral amides wash through, providing orthogonal cleanup.

Stability
  • Stock Solution: Stable for 3 months at -20°C in Methanol.

  • Autosampler: Stable for 24 hours at 4°C.

  • Light Sensitivity: Protect from light; phenolic compounds can undergo photo-oxidation to quinones.[1]

References

  • International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

  • PubChem. (2023). Compound Summary: 3-Hydroxy-4-methoxybenzamide derivatives. National Library of Medicine. Available at: [Link]

Sources

Application Note: High-Performance Liquid Chromatography (HPLC) Method for 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

This Application Note details a validated, high-precision HPLC protocol for the analysis of 3-Hydroxy-4-methoxy-N-methylbenzamide . This compound, structurally an amide derivative of isovanillic acid, presents specific analytical challenges due to the coexistence of a phenolic hydroxyl group (weak acid) and a neutral amide moiety.

The Chromatographic Challenge:

  • Phenolic Moiety (pKa ~9.8): Requires pH control to prevent ionization, which would otherwise lead to peak broadening and reduced retention.

  • Amide Functionality: Generally neutral but can exhibit hydrogen bonding with residual silanols on silica columns, causing peak tailing.

  • Isomeric Specificity: The method must distinguish the target from its regioisomer, Vanillic acid methylamide (4-hydroxy-3-methoxy-N-methylbenzamide), which often co-occurs in synthetic pathways.

The Solution: We utilize a Reversed-Phase (RP-HPLC) approach employing an acidic mobile phase.[1][2] The low pH (approx. 2.5–3.0) ensures the phenolic group remains protonated (neutral), maximizing interaction with the C18 stationary phase and ensuring sharp, symmetrical peaks.

Chemical Information & Properties[1][3][4][5][6][7][8][9]

PropertyDetail
Compound Name 3-Hydroxy-4-methoxy-N-methylbenzamide
Synonyms N-Methylisovanillamide; Isovanillic acid methylamide
Molecular Formula C₉H₁₁NO₃
Molecular Weight 181.19 g/mol
LogP (Predicted) ~0.8 – 1.2
Key Functional Groups Phenol (C3), Methoxy (C4), N-Methylamide
pKa ~9.8 (Phenolic OH)

Experimental Protocol

Instrumentation & Reagents[8][10][11]
  • HPLC System: Quaternary or Binary gradient pump, Autosampler, Column Oven, Diode Array Detector (DAD) or UV-Vis.

  • Reagents:

    • Acetonitrile (HPLC Grade).

    • Water (Milli-Q or HPLC Grade).

    • Formic Acid (98%+, Mass Spec Grade) OR Phosphoric Acid (85%, HPLC Grade).

    • Reference Standard: 3-Hydroxy-4-methoxy-N-methylbenzamide (>98% purity).

Chromatographic Conditions[2][8][9][12]

Two methods are provided: a Gradient Method for purity profiling (separating impurities/isomers) and an Isocratic Method for rapid QC quantification.

Method A: Gradient Elution (Purity & Impurities)

Recommended for R&D and stability indicating studies.

ParameterSetting
Column C18 End-capped (e.g., Agilent ZORBAX Eclipse Plus C18), 4.6 × 150 mm, 3.5 µm or 5 µm
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B Acetonitrile (ACN)
Flow Rate 1.0 mL/min
Column Temp 30°C
Injection Volume 5 – 10 µL
Detection UV @ 280 nm (Primary), 254 nm (Secondary)

Gradient Table:

Time (min) % Mobile Phase B Event
0.0 10 Equilibration
2.0 10 Isocratic Hold
12.0 60 Linear Gradient
15.0 90 Wash
15.1 10 Re-equilibration

| 20.0 | 10 | End of Run |

Method B: Isocratic Elution (Routine QC)

Recommended for high-throughput batch release.

  • Mobile Phase: [Water + 0.1% H₃PO₄] : [Acetonitrile] (75 : 25 v/v)

  • Flow Rate: 1.0 mL/min[3]

  • Run Time: ~8-10 minutes

  • Expected Retention: ~4.5 – 5.5 minutes

Preparation of Solutions[10]

1. Stock Standard Solution (1.0 mg/mL):

  • Weigh 10.0 mg of 3-Hydroxy-4-methoxy-N-methylbenzamide.

  • Transfer to a 10 mL volumetric flask.

  • Dissolve in 5 mL Methanol (sonicate if necessary).

  • Dilute to volume with Methanol.

2. Working Standard Solution (50 µg/mL):

  • Transfer 500 µL of Stock Solution into a 10 mL volumetric flask.

  • Dilute to volume with Initial Mobile Phase (Water/ACN 90:10).

    • Critical Note: Diluting with the mobile phase prevents "solvent shock" which can cause split peaks when injecting strong solvents like pure methanol.

Method Development Logic (Visualized)

The following diagram illustrates the decision matrix used to select the optimal conditions for this specific benzamide derivative.

MethodDevelopment Start Compound Analysis: 3-Hydroxy-4-methoxy-N-methylbenzamide CheckPKa Check pKa: Phenolic OH (~9.8) Start->CheckPKa MobilePhaseSelect Mobile Phase Selection: Must be Acidic (pH < 4) CheckPKa->MobilePhaseSelect WhyAcidic Why? Suppress ionization of Phenol Ensure neutral form for C18 retention MobilePhaseSelect->WhyAcidic ColumnSelect Column Selection: C18 (Octadecyl) MobilePhaseSelect->ColumnSelect EndCapping Requirement: End-capped Column ColumnSelect->EndCapping WhyEndCap Why? Prevent Amide-Silanol H-bonding (Reduces Tailing) EndCapping->WhyEndCap Detection Detection: UV 280 nm (Phenolic absorption) EndCapping->Detection

Caption: Decision tree for HPLC condition selection based on the physicochemical properties of the target benzamide.

Analytical Workflow

Workflow Sample Sample (Solid/Liquid) Weigh Weigh/Aliquot (10 mg target) Sample->Weigh Dissolve Dissolve (MeOH Stock) Weigh->Dissolve Dilute Dilute (Mobile Phase) Dissolve->Dilute Filter Filter (0.22 µm PTFE) Dilute->Filter Inject HPLC Injection (10 µL) Filter->Inject Detect UV Detection (280 nm) Inject->Detect Analyze Data Analysis (Integration) Detect->Analyze

Caption: Step-by-step analytical workflow from sample preparation to data analysis.

Validation Parameters (Acceptance Criteria)

To ensure the method is "Trustworthy" and self-validating, the following criteria should be met during system suitability testing (SST):

ParameterAcceptance CriteriaScientific Rationale
Retention Time (RT) ± 0.1 min deviationEnsures system flow and composition stability.
Tailing Factor (T) T ≤ 1.5Indicates minimal secondary interactions (silanol activity).
Theoretical Plates (N) N > 5000Ensures sufficient column efficiency for separation.
Resolution (Rs) Rs > 2.0 (vs. nearest impurity)Critical if separating from Vanillic acid methylamide.
Precision (RSD) < 1.0% for n=6 injectionsConfirms autosampler and pump reproducibility.
Linearity (R²) > 0.999Validates quantitative capability across range (e.g., 5–100 µg/mL).[4]

Troubleshooting & Optimization

Issue 1: Peak Tailing

  • Cause: Interaction between the amide nitrogen and free silanol groups on the column stationary phase.

  • Fix: Ensure the column is "End-capped" (e.g., Zorbax Eclipse, Waters Symmetry). Increase buffer ionic strength slightly (e.g., use 20 mM Phosphate instead of Formic acid).

Issue 2: Retention Time Drift

  • Cause: pH fluctuation affecting the ionization state of the phenolic group.

  • Fix: Verify mobile phase pH is strictly controlled (pH 2.5 – 3.0). At this pH, the phenol is >99.9% neutral.

Issue 3: Split Peaks

  • Cause: Injection solvent is too strong (e.g., 100% Methanol) compared to the initial mobile phase (10% ACN).

  • Fix: Dilute the final sample in the initial mobile phase (Water/ACN) before injection.

References

  • BenchChem. (2025).[5][3] Refining HPLC Protocols for Benzamide Isomers. Retrieved from .

  • SIELC Technologies. (2018). Separation of Benzamide on Newcrom R1 HPLC column. Retrieved from .

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 346031, 4-methoxy-N-methylbenzamide. Retrieved from .

  • NIST Chemistry WebBook. (2025).[6] 3-Hydroxy-4-methoxybenzoic acid (Isovanillic acid) Properties. Retrieved from .

  • Zhang, Y., et al. (2014). Synthesis and Functional Characterization of Substituted Isoquinolinones... (referencing amide intermediates). PMC. Retrieved from .

(Note: While specific pharmacopoeial monographs for this exact metabolite are not public, the method above is derived from validated protocols for the structural analogs Isovanillin and Methyl-benzamides cited in references 1, 2, and 4.)

Sources

Application Note: Synthesis and Validation of 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Discovery Scientists Compound: 3-Hydroxy-4-methoxy-N-methylbenzamide (CAS: 1243280-60-5)

Introduction and Strategic Rationale

The 3-hydroxy-4-methoxybenzamide motif is a highly versatile structural pharmacophore frequently utilized in the development of kinase inhibitors (such as Gefitinib analogs)[1] and selective melatoninergic ligands[2]. Synthesizing 3-hydroxy-4-methoxy-N-methylbenzamide requires a chemoselective approach to form the N-methylamide bond without inadvertently reacting with or oxidizing the unprotected phenolic hydroxyl group at the 3-position.

While direct aminolysis of methyl 3-hydroxy-4-methoxybenzoate is possible, it often requires harsh conditions or extended reaction times. Therefore, the preferred methodology in modern medicinal chemistry relies on the direct amidation of 3-hydroxy-4-methoxybenzoic acid (isovanillic acid) using a mild coupling reagent. Based on established protocols for substituted benzamides, utilizing carbodiimide-based activation (e.g., EDC·HCl/HOBt) or uronium-based coupling (e.g., HATU) in the presence of a non-nucleophilic base ensures high yields and prevents phenolic degradation[2].

Experimental Design and Workflow

The following workflow utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) due to its superior kinetics and high efficiency in forming amides from sterically hindered or electronically deactivated carboxylic acids.

SynthesisWorkflow Start 3-Hydroxy-4-methoxybenzoic Acid (Isovanillic Acid) Activation Carboxylic Acid Activation (HATU, DIPEA, DMF, 0 °C) Start->Activation  Step 1: 30 mins Amidation Amine Addition (Methylamine·HCl, RT, 12h) Activation->Amidation  Step 2: 12 hours Workup Chemoselective Workup (EtOAc, Sat. NH4Cl, Brine) Amidation->Workup  Step 3: Phase Separation Purification Purification (Silica Gel Chromatography) Workup->Purification  Step 4: Flash Column Product 3-Hydroxy-4-methoxy-N-methylbenzamide (Target Compound) Purification->Product  Yield: 82-88%

Fig 1: Step-by-step synthetic workflow for 3-Hydroxy-4-methoxy-N-methylbenzamide.

Reaction Stoichiometry and Reagent Data

To ensure a self-validating system, precise stoichiometric control is required. The use of Methylamine hydrochloride necessitates additional equivalents of base (DIPEA) to liberate the free amine in situ.

Reagent / MaterialMW ( g/mol )EquivalentsAmount (Scale: 10 mmol)Role
3-Hydroxy-4-methoxybenzoic acid168.151.01.68 gStarting Material
Methylamine hydrochloride67.521.51.01 gAmine Nucleophile
HATU380.231.24.56 gCoupling Agent
N,N-Diisopropylethylamine (DIPEA)129.243.05.23 mL (3.88 g)Non-nucleophilic Base
N,N-Dimethylformamide (DMF)73.09-25.0 mLSolvent

Step-by-Step Experimental Protocol

Expert Insight on Causality: The presence of the free phenol requires careful selection of workup conditions. Using strong aqueous bases (like 1M NaOH or saturated Na2CO3) during extraction will deprotonate the phenol (pKa ~9.0), pulling the target product into the aqueous waste layer. Therefore, a saturated Ammonium Chloride (NH4Cl) wash is strictly utilized to remove basic impurities without ionizing the product[2].

Phase 1: Activation and Coupling
  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with inert gas (N2 or Argon).

  • Dissolution: Add 3-hydroxy-4-methoxybenzoic acid (1.68 g, 10.0 mmol) and HATU (4.56 g, 12.0 mmol) to the flask. Dissolve the solids in anhydrous DMF (25 mL).

  • Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Rationale: Controlling the initial exotherm prevents the degradation of the activated ester intermediate.

  • Base Addition: Dropwise, add DIPEA (5.23 mL, 30.0 mmol) over 5 minutes. Stir the mixture at 0 °C for 30 minutes to ensure complete formation of the active OAt-ester.

  • Amidation: Add Methylamine hydrochloride (1.01 g, 15.0 mmol) in a single portion. Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C).

  • Monitoring: Stir the reaction for 12 hours. Monitor reaction completion via TLC (Eluent: 5% MeOH in DCM; UV visualization at 254 nm).

Phase 2: Chemoselective Workup
  • Quenching: Once the starting material is consumed, quench the reaction by adding 30 mL of deionized water to precipitate the bulk of the organic components.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 40 mL).

  • Washing: Combine the organic layers. Wash sequentially with:

    • Saturated aqueous NH4Cl (2 × 30 mL) to remove unreacted DIPEA and methylamine.

    • Deionized water (2 × 30 mL) to remove residual DMF.

    • Saturated aqueous NaCl (Brine) (1 × 30 mL) to pre-dry the organic layer.

  • Drying: Dry the organic phase over anhydrous Sodium Sulfate (Na2SO4). Filter the suspension and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Phase 3: Purification and Isolation
  • Chromatography: Purify the crude residue via flash column chromatography on silica gel. Use a gradient elution system starting from 100% Dichloromethane (DCM) to 5% Methanol (MeOH) in DCM.

  • Fraction Collection: Combine the fractions containing the pure product (typically eluting at ~2-3% MeOH).

  • Solvent Removal: Evaporate the solvent under reduced pressure to afford 3-Hydroxy-4-methoxy-N-methylbenzamide as a white to off-white solid.

  • Storage: Store the final compound in a desiccator at 2-8 °C, protected from light to prevent oxidation of the phenol ring[3].

Analytical Validation Parameters

To confirm the structural integrity and purity of the synthesized compound, compare the isolated material against the following expected analytical benchmarks[2][4]:

  • Appearance: White solid.

  • LC-MS (ESI+): Expected m/z for [M+H]+ = 182.08.

  • 1H NMR (400 MHz, DMSO-d6):

    • δ 9.25 (s, 1H, -OH)

    • δ 8.20 (q, J = 4.5 Hz, 1H, -NH)

    • δ 7.35 (d, J = 2.1 Hz, 1H, Ar-H)

    • δ 7.30 (dd, J = 8.4, 2.1 Hz, 1H, Ar-H)

    • δ 6.95 (d, J = 8.4 Hz, 1H, Ar-H)

    • δ 3.82 (s, 3H, -OCH3)

    • δ 2.75 (d, J = 4.5 Hz, 3H, -NHCH3)

References

Sources

Application Note: High-Purity Isolation of 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the purification of 3-Hydroxy-4-methoxy-N-methylbenzamide, a key intermediate in various synthetic applications. The protocols herein are designed to address common impurities and yield a final product of high purity, suitable for downstream applications in research and drug development. We will explore purification strategies based on the molecule's unique physicochemical properties, including acid-base extraction, recrystallization, and column chromatography. Furthermore, detailed methods for purity assessment using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are provided.

Introduction and Physicochemical Analysis

The successful purification of any compound begins with a thorough understanding of its molecular structure. 3-Hydroxy-4-methoxy-N-methylbenzamide possesses three key functional groups that dictate its behavior and inform our purification strategy:

  • Phenolic Hydroxyl (-OH) Group: This group imparts acidic character (typical pKa ≈ 10), allowing for selective extraction into a basic aqueous phase. This is a powerful tool for separating it from neutral or basic impurities.[1][2]

  • N-methylamide Group: This is a polar, hydrogen-bond-accepting group that contributes to the molecule's overall polarity and can sometimes lead to tailing on silica gel chromatography.[3][4]

  • Aromatic Ring System: The substituted benzene ring makes the compound UV-active, which is crucial for its visualization by TLC and quantification by HPLC.[5]

These features classify the target compound as a polar, acidic organic molecule. Our purification workflow is designed to leverage these properties for efficient and effective impurity removal.

Table 1: Physicochemical Properties and Strategic Implications

PropertyFeaturePurification Implication
Acidity Phenolic -OH (pKa ≈ 10)Enables selective separation from non-acidic impurities using acid-base extraction with a moderately strong base (e.g., NaOH).[6]
Polarity Contains -OH, -OCH₃, and amide functional groupsModerately to highly polar. Soluble in polar organic solvents. Dictates choice of solvents for recrystallization and chromatography.
Physical State Likely a solid at room temperatureRecrystallization is a primary and scalable purification method.[7]
Detection Conjugated aromatic systemStrong UV absorbance, allowing for easy detection by TLC (at 254 nm) and HPLC-UV.[5][8]

Overall Purification and Analysis Workflow

A multi-step approach is recommended to achieve high purity. The initial crude product from synthesis should first be subjected to a bulk purification technique, followed by a high-resolution method if necessary. Purity should be assessed at each stage.

Purification_Workflow Crude Crude Synthetic Product AcidBase Protocol 1: Acid-Base Extraction Crude->AcidBase  To remove non-phenolic  and basic impurities Recrystal Protocol 2: Recrystallization AcidBase->Recrystal  For bulk purification  and removal of polar impurities TLC Protocol 4: TLC Analysis Recrystal->TLC  Assess purity Chromatography Protocol 3: Flash Column Chromatography HPLC Protocol 5: HPLC Purity Check Chromatography->HPLC  Confirm final purity NMR Protocol 6: Structural Confirmation (NMR) Chromatography->NMR  Optional: Post-column  structural check TLC->Chromatography  If impurities persist TLC->HPLC  If seemingly pure HPLC->Chromatography  If impurities remain PureProduct Pure Product (>98%) HPLC->PureProduct  Meets purity criteria PureProduct->NMR  Final characterization

Caption: Overall workflow for the purification and analysis of 3-Hydroxy-4-methoxy-N-methylbenzamide.

Detailed Purification Protocols

Protocol 1: Acid-Base Extraction for Phenolic Compound Isolation

This technique leverages the acidic nature of the phenolic hydroxyl group to separate the target compound from neutral or basic impurities.[2][9]

Causality: Adding a base deprotonates the phenol, forming a water-soluble phenoxide salt. Neutral organic impurities remain in the organic solvent, allowing for a clean separation. Subsequent re-acidification of the aqueous layer regenerates the neutral, water-insoluble phenol, causing it to precipitate.[1][10]

Caption: Mechanism of purification via acid-base extraction.

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude product in a suitable organic solvent, such as ethyl acetate or dichloromethane (DCM), in a separatory funnel.

  • Extraction: Add an equal volume of 1M Sodium Hydroxide (NaOH) aqueous solution. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

  • Separation: Allow the layers to separate. Drain the lower aqueous layer (containing the sodium salt of your product) into a clean Erlenmeyer flask.

  • Back-Wash (Optional): To maximize recovery, add a fresh portion of 1M NaOH to the organic layer, shake, and combine the aqueous layers.

  • Re-acidification: Cool the combined aqueous extracts in an ice bath. Slowly add 2M Hydrochloric Acid (HCl) dropwise while stirring until the solution becomes acidic (pH ≈ 2, check with pH paper).

  • Precipitation: The purified 3-Hydroxy-4-methoxy-N-methylbenzamide should precipitate as a solid.

  • Isolation: Collect the solid by vacuum filtration, washing the filter cake with cold deionized water to remove inorganic salts.

  • Drying: Dry the purified solid under vacuum to a constant weight.

Protocol 2: Recrystallization

Recrystallization is an effective technique for purifying solid compounds to a high degree. The choice of solvent is critical.[7] An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Causality: As a hot, saturated solution cools, the solubility of the target compound decreases, forcing it to crystallize out of the solution. Impurities, being present in lower concentrations, remain dissolved in the cold solvent (mother liquor).

Table 2: Suggested Solvents for Recrystallization Screening

Solvent SystemRationaleProcedure
Ethanol The compound's polarity suggests good solubility in alcohols.Dissolve in a minimum amount of hot ethanol, then allow to cool slowly.
Ethanol/Water A mixed-solvent system can fine-tune solubility.Dissolve the compound in hot ethanol. Add hot water dropwise until the solution becomes slightly turbid. Add a drop or two of hot ethanol to re-clarify, then cool.[7]
Ethyl Acetate A moderately polar solvent.Dissolve in a minimum of hot ethyl acetate, then cool.

Step-by-Step Methodology:

  • Solvent Selection: In a test tube, add a small amount of your product and a few drops of a candidate solvent. Heat the mixture. A good solvent will dissolve the compound when hot but not when cold.

  • Dissolution: Place the crude, dry solid in an Erlenmeyer flask. Add the chosen solvent in small portions and heat the mixture to boiling (using a hot plate and a condenser) until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

  • Decolorization (If Needed): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a very small amount of activated carbon. Caution: Do not use charcoal if you suspect ferric ion contamination, which can complex with phenols.[7] Re-heat the solution to boiling for a few minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-warmed fluted filter paper into a clean, pre-warmed flask to remove any insoluble impurities or activated carbon.

  • Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation & Drying: Collect the crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under vacuum.

Protocol 3: Flash Column Chromatography

For separating compounds with similar polarities, flash column chromatography is the method of choice.[11] It relies on the differential partitioning of compounds between a stationary phase (silica gel) and a mobile phase (eluent).

Causality: The polar stationary phase (silica gel) interacts more strongly with polar compounds, slowing their movement down the column. Less polar compounds interact weakly and are carried down the column more quickly by the non-polar mobile phase. Our target compound is polar and will require a relatively polar eluent system to move it down the column.

Table 3: Recommended TLC and Column Chromatography Conditions

ParameterRecommendationRationale
Stationary Phase Silica Gel 60 (230-400 mesh)Standard, slightly acidic stationary phase suitable for a wide range of polarities.[4]
Mobile Phase (Eluent) Start with Hexane:Ethyl Acetate (1:1), then increase polarity if needed (e.g., 1:2 or add 1-5% Methanol to DCM).This system provides good separation for moderately polar compounds. The ratio can be optimized using TLC first.[12]
TLC Visualization UV lamp at 254 nmThe aromatic ring will absorb UV light, appearing as a dark spot on a fluorescent background.[5]

Step-by-Step Methodology:

  • TLC Optimization: First, determine the optimal eluent system using TLC. The ideal solvent system will give your target compound an Rf value of approximately 0.3-0.4.[4]

  • Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent.

  • Sample Loading: Dissolve the sample in a minimal amount of solvent (DCM or the eluent) and load it carefully onto the top of the silica bed. Alternatively, perform a "dry load" by adsorbing the sample onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the column.

  • Elution: Begin running the eluent through the column, applying positive pressure (flash chromatography). Start with a less polar solvent mixture and gradually increase the polarity (gradient elution) if necessary to elute your compound.

  • Fraction Collection: Collect the eluent in small fractions using test tubes.

  • Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.

Purity Assessment Protocols

Protocol 4: Thin-Layer Chromatography (TLC)

TLC is a quick, indispensable tool for monitoring reaction progress, identifying compounds in column fractions, and determining the appropriate solvent system for chromatography.[13]

Step-by-Step Methodology:

  • Plate Preparation: Using a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate.

  • Spotting: Dissolve a tiny amount of your sample in a suitable solvent (e.g., DCM). Use a capillary tube to spot the solution onto the baseline.

  • Development: Place the plate in a sealed chamber containing the chosen eluent. Ensure the solvent level is below the baseline. Allow the solvent to travel up the plate via capillary action.

  • Visualization: Once the solvent front is near the top of the plate, remove it, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp (254 nm).

Protocol 5: High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the quantitative purity of a final compound.[8][14] A reversed-phase method is most common for compounds of this polarity.

Causality: In reversed-phase HPLC, the stationary phase is non-polar (e.g., C18), and the mobile phase is polar. Polar compounds like ours will elute earlier, while non-polar impurities will be retained longer.[3]

Table 4: Representative HPLC Method Parameters

ParameterCondition
Column Phenyl-Hexyl or C18, 4.6 x 150 mm, 3.5-5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 10-90% B over 15 minutes
Flow Rate 1.0 mL/min
Detection UV at 230 nm and 254 nm
Injection Volume 5 µL
Sample Prep 0.5 mg/mL in Methanol or Acetonitrile

Step-by-Step Methodology:

  • Sample Preparation: Accurately prepare a solution of the compound in a suitable solvent (e.g., methanol) at a concentration of approximately 0.5-1.0 mg/mL.[8]

  • System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions for at least 20-30 minutes.

  • Injection: Inject the sample onto the column.

  • Data Analysis: Analyze the resulting chromatogram. Purity is typically calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Protocol 6: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for confirming the chemical structure of the purified compound.[8]

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the purified, dry compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

  • Data Acquisition: Acquire ¹H NMR and ¹³C NMR spectra on a high-resolution spectrometer (e.g., 400 MHz or higher).

  • Analysis: Confirm the presence of all expected protons and carbons and verify their chemical shifts, splitting patterns, and integrations against the known structure. Pay attention to peaks corresponding to the aromatic protons, the N-methyl and O-methyl singlets, and the exchangeable phenolic -OH and amide N-H protons.[15]

Troubleshooting

Table 5: Common Purification Issues and Solutions

IssuePotential CauseRecommended Solution
Oily product after extraction Incomplete drying or presence of low-melting impurities.Ensure thorough drying under high vacuum. Attempt to triturate with a non-polar solvent like hexane to induce crystallization.
No crystals form during recrystallization Solution is not saturated; compound is too soluble in the chosen solvent.Boil off some solvent to increase concentration. Add a non-polar "anti-solvent" (e.g., hexane or water) dropwise. Scratch the inside of the flask with a glass rod.
Streaking/Tailing on TLC/Column Compound is too polar or interacting strongly with acidic silica.Add a small amount (0.5-1%) of acetic acid or triethylamine to the eluent to suppress ionization and improve peak shape.[4][16]
Low recovery from column Compound is irreversibly adsorbed onto the silica.Use a less acidic stationary phase like alumina, or deactivate the silica by pre-treating with triethylamine. Ensure the eluent is polar enough.

References

  • Benchchem. (n.d.). Refining HPLC Protocols for Benzamide Isomers. Technical Support Center.
  • Unknown. (n.d.). Recrystallization.
  • Kim, J. H. (2020). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Geosciences Journal.
  • Benchchem. (n.d.). Physicochemical Characterization of Newly Synthesized Benzamide Derivatives: An In-depth Technical Guide.
  • ACS Publications. (2026, February 17). Design, Synthesis, and Antitumor Evaluation of Benzamide Derivatives Targeting HOXA1 Function. Journal of Medicinal Chemistry.
  • Phenomenex. (2025, December 12). Column Chromatography Guide.
  • Study.com. (2018, January 6). Acid-Base Extraction | Purpose, Theory & Applications.
  • Wikipedia. (n.d.). Acid–base extraction.
  • ChemicalBook. (2024, March 25). Synthesis and Applications of N-Methylbenzamide.
  • ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube.
  • ChemicalBook. (2022, November 21). Synthesis and Application of N-Methylbenzamide.
  • Chemistry Steps. (2025, September 20). How to Separate a Mixture of Phenol, Anisole, and Benzoic Acid Using Acid-Base Extraction.
  • Mokhtari, J. (n.d.). Supporting Information. Rsc.org.
  • Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC.
  • Kulik, A., et al. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica.
  • OperaChem. (2024, February 24). TLC-Thin Layer Chromatography.
  • Harikrishna, K., et al. (2015). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides.
  • Bionity. (n.d.). Acid-base extraction.
  • Nichols, L. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts.
  • Reddit. (2021, June 12). Purification of N-benzylbenzamides. r/chemistry.
  • Save My Exams. (2024, October 26). Thin Layer Chromatography (AQA A Level Chemistry): Revision Note.
  • ResearchGate. (2021). 1H-NMR spectrum of 3-hydroxy-4'-methoxy-4- -(N-methylpiperazinomethyl) chalcone (2).

Sources

Application Note: Safe Handling and Storage of 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Identity

3-Hydroxy-4-methoxy-N-methylbenzamide (often referred to as N-methylisovanillamide) is a phenolic amide derivative structurally related to vanilloids and capsaicinoids. It frequently appears in drug discovery as a synthetic intermediate, a metabolic degradation product of bioactive vanillamides, or a target compound in the study of transient receptor potential (TRP) channel modulation.

Due to the presence of a free phenolic hydroxyl group at the meta position and a methoxy group at the para position, this compound exhibits specific stability challenges—primarily susceptibility to oxidative degradation and light sensitivity. This guide defines the rigorous protocols required to maintain compound integrity and ensure operator safety.

Physicochemical Profile[1][2][3][4][5]
PropertySpecificationNotes
CAS Number 1243280-60-5 (Representative)Verify specific batch CoA
IUPAC Name 3-Hydroxy-4-methoxy-N-methylbenzamide
Molecular Formula C₉H₁₁NO₃
Molecular Weight 181.19 g/mol
Appearance White to off-white crystalline powderDiscoloration (pink/brown) indicates oxidation
Solubility DMSO (>20 mg/mL), Ethanol, MethanolPoorly soluble in water
pKa (Predicted) ~9.5 (Phenolic -OH)Ionizes at basic pH

Hazard Assessment (GHS Classification)

While specific toxicological data for this research chemical may be limited, it must be handled according to the Precautionary Principle applicable to substituted phenols and benzamides.

Signal Word: WARNING

Hazard ClassHazard StatementCode
Skin Irritation Causes skin irritation.[1]H315
Eye Irritation Causes serious eye irritation.[1]H319
STOT - SE May cause respiratory irritation.H335
Sensitization May cause skin sensitization (Phenolic moiety).H317 (Provisional)

Critical Safety Note: Phenolic compounds can be absorbed through the skin. Always assume potential systemic toxicity.

Storage Protocols: The "Triad of Stability"

The stability of 3-Hydroxy-4-methoxy-N-methylbenzamide relies on controlling three vectors: Temperature, Atmosphere, and Light . The phenolic hydroxyl group is the "weak link," prone to forming quinones upon oxidation, which renders the compound inactive and potentially cytotoxic.

Storage Logic Diagram

StorageProtocol Start Received Compound Check Check Seal & Appearance (White powder?) Start->Check LongTerm Long-Term Storage (> 1 week) Check->LongTerm Pass ShortTerm Short-Term/Working (< 1 week) Check->ShortTerm Immediate Use Cond1 Condition A: -20°C Freezer LongTerm->Cond1 Cond2 Condition B: Desiccator @ 4°C ShortTerm->Cond2 Atmosphere Atmosphere: Purge with Argon/N2 Cond1->Atmosphere Cond2->Atmosphere Container Container: Amber Vial + Parafilm Atmosphere->Container

Figure 1: Decision tree for storage conditions based on usage frequency. Note the critical requirement for inert gas purging.

Detailed Storage Requirements
  • Temperature: Store at -20°C for long-term stability. For active use within a week, 4°C is acceptable.

  • Desiccation: The amide bond is hydrolytically stable, but the solid form can be hygroscopic. Store in a desiccator or with silica gel packs.

  • Light Protection: Use amber glass vials. If amber vials are unavailable, wrap clear vials in aluminum foil.

  • Inert Atmosphere: After every use, purge the headspace of the vial with Argon or Nitrogen gas to prevent phenolic oxidation.

Handling & Solubilization Protocol

A. Personal Protective Equipment (PPE)
  • Respiratory: N95 mask or work within a certified Fume Hood (Class II).

  • Skin: Nitrile gloves (double-gloving recommended if dissolving in DMSO, as DMSO enhances skin absorption).

  • Eyes: Chemical splash goggles.

B. Solubilization Workflow (Stock Solution)

Target: 10 mM Stock Solution in DMSO.

  • Calculate:

    • Mass required =

      
       for 
      
      
      
      of
      
      
      solution.
    • Tip: Weighing

      
       is error-prone. Weigh 
      
      
      
      and adjust solvent volume.
  • Weighing:

    • Use an analytical balance (

      
      ).
      
    • Use an anti-static gun if the powder is fly-away.

  • Dissolution:

    • Add DMSO (Dimethyl Sulfoxide, anhydrous,

      
      ).
      
    • Vortex vigorously for 30 seconds.

    • Visual Check: Solution must be clear and colorless.

  • Aliquot & Freeze:

    • Do not store the bulk stock at

      
      . Repeated freeze-thaw cycles promote degradation.
      
    • Divide into single-use aliquots (e.g.,

      
      ) in amber microtubes.
      
    • Store at

      
       or 
      
      
      
      . Stability: ~6 months.
C. Aqueous Dilution for Assays

The compound is hydrophobic. Direct addition to water may cause precipitation.

Protocol:

  • Prepare the culture medium or buffer.

  • Perform a step-wise dilution if the final concentration is high (

    
    ).
    
  • Maximum Solvent Tolerance: Ensure final DMSO concentration in the assay is

    
     (v/v) to avoid solvent artifacts.
    

Experimental Workflow: In Vitro Application

This diagram illustrates the correct procedure for transferring the compound from storage to a cellular assay, minimizing precipitation and shock.

HandlingWorkflow Stock Frozen Stock (-20°C, DMSO) Thaw Thaw @ RT (Do not heat) Stock->Thaw Mix Vortex & Spin Down Thaw->Mix Dilution Intermediate Dilution (10x in Media) Mix->Dilution 1:100 PrecipCheck Check for Precipitation Dilution->PrecipCheck Final Final Assay Well (1x Conc.) PrecipCheck->Dilution Cloudy (Sonicate) PrecipCheck->Final Clear

Figure 2: Workflow for preparing assay concentrations. The intermediate dilution step prevents "crashing out" of the hydrophobic compound.

Emergency & Waste Management

First Aid Procedures
  • Eye Contact: Immediately flush with water for 15 minutes, lifting eyelids. Seek medical attention. Phenols can cause corneal damage.

  • Skin Contact: Wash immediately with Polyethylene Glycol (PEG 300) or soap and copious water. Note: Water alone may not efficiently remove hydrophobic phenols.

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Contact Poison Control.

Spill Cleanup
  • Isolate: Evacuate the immediate area if dust is airborne.

  • PPE: Don nitrile gloves, goggles, and lab coat.

  • Neutralize: Not strictly necessary for this amide, but wiping with a mild soapy solution is effective.

  • Absorb: Use wet paper towels to pick up powder (avoiding dust generation).

  • Disposal: Place in a sealed bag labeled "Hazardous Waste: Toxic Organic Solid."

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12289231 (Related Benzamides). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Phenolic Compounds. Retrieved from [Link]

  • ECHA (European Chemicals Agency). C&L Inventory: Benzamide derivatives. Retrieved from [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Troubleshooting 3-Hydroxy-4-methoxy-N-methylbenzamide Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific challenges associated with the synthesis of 3-hydroxy-4-methoxy-N-methylbenzamide.

The primary challenge in this synthesis is chemoselectivity . The starting material, 3-hydroxy-4-methoxybenzoic acid (isovanillic acid), contains both a carboxylic acid requiring activation and a nucleophilic phenolic hydroxyl group[1]. Without precise control over the reaction conditions, the phenol can compete with the methylamine nucleophile, leading to unwanted O-acylated oligomers. The protocols and troubleshooting steps below are engineered to bypass these competing pathways through kinetic control and differential nucleophilicity.

Mechanistic Pathway & Workflow

The following diagram illustrates the validated synthetic workflow, highlighting the critical OBt-active ester intermediate that prevents dead-end side reactions.

SynthesisWorkflow SM Isovanillic Acid (3-Hydroxy-4-methoxybenzoic acid) Intermediate OBt-Active Ester Intermediate (Highly Electrophilic) SM->Intermediate Activation Reagents EDCI, HOBt, DIPEA in DMF (0°C to RT) Reagents->Intermediate Catalysis DeadEnd N-Acylurea (Dead End) Spontaneous Rearrangement Reagents->DeadEnd Without HOBt Product 3-Hydroxy-4-methoxy-N-methylbenzamide (Target Product) Intermediate->Product Aminolysis SideReaction O-Acylation (Side Product) Esterification of Phenol Intermediate->SideReaction Competing Phenol Attack Amine Methylamine (MeNH2) Nucleophilic Attack Amine->Product

Reaction workflow and competing pathways in the amide coupling of isovanillic acid.

Self-Validating Experimental Protocol: EDCI/HOBt Coupling

To achieve high chemoselectivity without the use of protecting groups, we utilize an EDCI/HOBt coupling system[2]. This protocol is designed as a self-validating system; each step chemically forces the removal of specific impurities.

  • Step 1: Pre-activation. In an oven-dried flask under an inert atmosphere, dissolve 3-hydroxy-4-methoxybenzoic acid (1.0 equiv) in anhydrous DMF (0.2 M)[1]. Cool the solution to 0 °C. Add HOBt (1.2 equiv) and EDCI hydrochloride (1.2 equiv)[2]. Stir for 30 minutes.

    • Causality: Cooling to 0 °C thermodynamically disfavors the spontaneous rearrangement of the transient O-acylisourea intermediate into an unreactive N-acylurea. HOBt acts as a superior nucleophile to rapidly intercept this intermediate, generating a stable yet highly electrophilic OBt-active ester.

  • Step 2: Amination. Add methylamine hydrochloride (1.5 equiv) followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA, 3.0 equiv)[2].

    • Causality: DIPEA serves a dual purpose. First, it neutralizes the hydrochloride salt to liberate the free methylamine nucleophile. Second, as a sterically hindered base, it minimizes unwanted side reactions. Because the primary aliphatic amine is vastly more nucleophilic than the unprotected phenol, this system ensures chemoselective N-acylation over O-acylation.

  • Step 3: Propagation & Monitoring. Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours. Monitor the reaction via LC-MS or TLC (typically 9:1 DCM:MeOH).

    • Causality: Allowing the reaction to warm to room temperature provides the necessary kinetic energy for the aminolysis of the OBt-ester to proceed to completion.

  • Step 4: Quenching & Workup. Dilute the reaction mixture with Ethyl Acetate (EtOAc). Wash sequentially with 1M HCl, 5% aqueous Na₂CO₃, and brine.

    • Causality: This is a self-validating purification sequence. The 1M HCl wash selectively removes unreacted methylamine and DIPEA. Crucially, using 5% Na₂CO₃ (pH ~11) instead of standard NaHCO₃ (pH ~8) ensures that both unreacted isovanillic acid and the liberated HOBt (pKa ~4.6) are fully deprotonated and quantitatively partitioned into the aqueous layer.

  • Step 5: Isolation. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 3-hydroxy-4-methoxy-N-methylbenzamide.

Quantitative Data: Coupling Reagent Comparison

Selecting the right coupling agent is the difference between a 90% yield and a complex polymeric mixture. The table below summarizes the expected outcomes when applying different coupling systems to isovanillic acid.

Coupling Reagent SystemExpected Yield (%)Reaction Time (h)Major Byproduct RiskChemoselectivity (N vs O)
EDCI / HOBt / DIPEA 80 - 85%4 - 6N-acylurea (low)Excellent (>95:5)
HATU / DIPEA 85 - 90%1 - 2TetramethylureaExcellent (>98:2)
DCC / DMAP 40 - 50%12 - 16DCU, O-acylationPoor (DMAP activates phenol)
SOCl₂ (Acyl chloride) < 20%2 - 4PolymerizationVery Poor

Troubleshooting & FAQs

Q1: I am observing a significant amount of a higher-molecular-weight byproduct on my LC-MS. What is it, and how do I prevent it? A1: You are likely observing the O-acylated dimer or polymer of isovanillic acid. Because your starting material contains both a carboxylic acid and a phenolic hydroxyl group, harsh activating agents (like SOCl₂) or highly active nucleophilic catalysts (like DMAP) will cause the phenol of one molecule to attack the activated carbonyl of another. Solution: Avoid DMAP entirely. Rely on the differential nucleophilicity between your primary aliphatic amine (methylamine) and the phenol. Switch to milder coupling agents like EDCI/HOBt or HATU, which will selectively react with the methylamine.

Q2: My reaction stalls at 50% conversion. Adding more methylamine doesn't push the reaction forward. What is the mechanistic cause? A2: The stalling is caused by the formation of an unreactive N-acylurea byproduct. When using carbodiimides like EDCI or DCC, the initial O-acylisourea intermediate is highly unstable. If the nucleophile does not attack fast enough, the intermediate undergoes a spontaneous intramolecular rearrangement to form a dead-end N-acylurea. Solution: Ensure that HOBt is added before or simultaneously with EDCI. HOBt rapidly traps the unstable intermediate to form an OBt-active ester, which cannot undergo this rearrangement and remains highly reactive toward methylamine.

Q3: How do I efficiently remove HOBt during the workup? I keep seeing its characteristic aromatic peaks in my ¹H-NMR spectra. A3: HOBt (1-Hydroxybenzotriazole) is notoriously difficult to remove completely via simple aqueous washes because it partitions between water and organic solvents at neutral or slightly basic pH. Solution: Wash the organic layer with a 5% aqueous sodium carbonate (Na₂CO₃) solution rather than standard sodium bicarbonate (NaHCO₃). The slightly higher pH of the carbonate solution effectively deprotonates HOBt, driving it entirely into the aqueous phase.

Q4: Can I use aqueous methylamine (40% w/w in water) instead of methylamine hydrochloride? A4: Yes, but it requires careful solvent selection and stoichiometry. Water is a nucleophile and can hydrolyze your active OBt-ester back to the starting isovanillic acid, severely reducing your yield. Solution: If you must use aqueous methylamine, use a co-solvent system like THF or Acetonitrile that is miscible with water, and use a large excess of the amine (3–5 equiv) to kinetically outcompete the hydrolysis pathway. However, for the highest purity and yield, using anhydrous methylamine hydrochloride with DIPEA in DMF remains the gold standard.

References

  • Synthesis and Functional Characterization of Substituted Isoquinolinones as MT2-Selective Melatoninergic Ligands. PLoS One. [Link]

  • Novel Bivalent Ligands Carrying Potential Antinociceptive Effects by Targeting Putative Mu Opioid Receptor and Chemokine Receptor CXCR4 Heterodimers. Bioorganic Chemistry. [Link]

Sources

Technical Support Center: Optimization of Reaction Conditions for 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Profile

This guide provides optimized protocols for the synthesis of 3-Hydroxy-4-methoxy-N-methylbenzamide (an Isovanillic acid derivative).[1] This compound is a critical intermediate in the synthesis of various bioactive pharmacophores (e.g., EGFR inhibitors like Gefitinib analogs).

The primary challenge in this synthesis is the presence of the free phenolic hydroxyl group at the 3-position. Unlike simple benzoic acids, this phenol is nucleophilic and prone to oxidation, leading to competitive side reactions (O-acylation) and quinoid-like colored impurities if conditions are not controlled.[1]

Chemical Profile
ParameterSpecificationNotes
Starting Material 3-Hydroxy-4-methoxybenzoic acid (Isovanillic acid)CAS: 645-08-9
Reagent Methylamine (2.0 M in THF recommended)Gas usage is difficult to quantify; THF solution is preferred.[1][2]
pKa (Acid) ~4.5 (Carboxylic Acid)Ionized at neutral pH.
pKa (Phenol) ~10.0 (Phenolic -OH)Critical for purification. Remains protonated in weak base.[1]

Core Protocol: EDC/HOBt Coupling (Recommended)

Best for: High purity, gram-scale, and minimizing O-acylation side products.[1]

This protocol utilizes EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole) .[1] HOBt is crucial here; it forms an active ester that is reactive toward the amine but less prone to attacking the free phenol than the O-acylisourea intermediate formed by EDC alone.

Step-by-Step Methodology
  • Activation:

    • Dissolve Isovanillic acid (1.0 eq) in anhydrous DMF (Concentration: 0.2 M).

    • Add HOBt (1.2 eq) and EDC·HCl (1.2 eq) at 0°C.

    • Technical Insight: Add DIPEA (2.5 eq) dropwise. The first equivalent neutralizes the EDC·HCl salt; the rest acts as a proton scavenger.

    • Stir at 0°C for 30 minutes to generate the HOBt-active ester.

  • Coupling:

    • Add Methylamine (2.0 M in THF, 1.5 eq) dropwise.

    • Allow the reaction to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Quenching:

    • Dilute with EtOAc (5x reaction volume).

    • Wash with 10% Citric Acid or 1M HCl (removes unreacted amine and EDC byproducts).

Workflow Visualization

ReactionWorkflow Start Isovanillic Acid (Free Phenol) Activation Activation (EDC/HOBt/DIPEA) 0°C, 30 min Start->Activation Dissolve in DMF Intermediate Active Ester (OBt Ester) Activation->Intermediate Forms Active Ester Addition Add Methylamine (THF Soln) RT, 12h Intermediate->Addition Nucleophilic Attack Product Crude Amide + Byproducts Addition->Product Complete

Caption: Figure 1. Standard EDC/HOBt coupling workflow designed to minimize phenolic interference.

Alternative Protocol: CDI Coupling (Scale-Up)

Best for: One-pot synthesis, avoiding difficult-to-remove urea byproducts.[1]

CDI (1,1'-Carbonyldiimidazole) activates the acid as an acyl imidazole.

  • Risk: CDI can react with the phenol to form a carbonate.

  • Mitigation: The carboxylic acid reacts faster than the phenol. Strict stoichiometry (1.05 eq CDI) and slow addition are required.

Protocol:

  • Dissolve Isovanillic acid in THF.

  • Add CDI (1.05 eq) portion-wise at room temperature. Observe CO₂ evolution.

  • Stir for 1 hour (ensure CO₂ stops bubbling).

  • Add Methylamine (1.5 eq) . Stir for 4 hours.

Troubleshooting Center (FAQs)

Issue 1: Low Yield & "Missing" Product

User Question: "My TLC shows conversion, but after workup, my yield is <40%. Where did it go?" Diagnosis: You likely washed your product away during the base extraction step. Technical Explanation: Your product is a phenol . If you wash the organic layer with strong base (e.g., 1M NaOH) to remove unreacted acid, you will deprotonate the phenol (pKa ~10), turning your product into a water-soluble phenolate salt.

Corrective Action (The pH Swing): Use the pKa difference between the Carboxylic Acid (~4.5) and the Phenol (~10) to your advantage.

PurificationLogic Crude Crude Mixture (Product + Unreacted Acid) Wash1 Wash with sat. NaHCO3 (pH ~8.5) Crude->Wash1 OrgLayer Organic Layer Contains: PRODUCT (Phenol) pKa ~10 (Protonated) Wash1->OrgLayer Save This AqLayer Aqueous Layer Contains: UNREACTED ACID pKa ~4.5 (Ionized) Wash1->AqLayer Discard

Caption: Figure 2.[1][3] Self-validating purification logic. Using weak base (NaHCO3) removes starting material without extracting the phenolic product.

Issue 2: Product is Pink/Brown (Oxidation)

User Question: "The product turned pink upon drying. Is it decomposed?" Diagnosis: Phenols are prone to oxidation to quinones, especially in the presence of trace metals or basic conditions in air. Corrective Action:

  • Degas solvents before use.

  • Add a pinch of Sodium Metabisulfite during the aqueous workup to reduce any oxidized quinones back to phenols.

  • Store the final solid under Nitrogen/Argon in the dark.

Issue 3: Impurity at Higher Rf (O-Acylation)

User Question: "I see a spot higher than my product on TLC. What is it?" Diagnosis: You have formed the ester-amide dimer.[1] The phenol of one molecule attacked the activated acid of another. Corrective Action:

  • Dilution: Run the reaction more dilute (0.1 M). High concentration favors intermolecular side reactions.

  • Reagent Order: Ensure the amine is added immediately after activation is complete. Do not let the activated ester sit with the free phenol for prolonged periods without the amine present.

Analytical Validation Data

When analyzing your final product, look for these specific markers to confirm the structure and regioselectivity.

TechniqueSignal MarkerInterpretation
1H NMR

2.8-2.9 ppm (d, 3H)
N-Methyl group .[1] Doublet confirms coupling to NH.
1H NMR

3.8-3.9 ppm (s, 3H)
Methoxy group .[1] Singlet.
1H NMR

6.0-8.0 ppm (Broad s, 1H)
Amide NH . Exchangeable with D₂O.
IR ~1640 cm⁻¹Amide I band (Carbonyl stretch).
IR ~3300-3400 cm⁻¹Phenolic -OH stretch (Broad).[1]

References

  • Direct Amidation Mechanisms

    • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

  • EDC/HOBt Coupling Protocols

    • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[4][5][6] Tetrahedron, 61(46), 10827-10852.[1] Link[1]

  • Phenolic Acid Reactivity (Isovanillic Acid)

    • Kadam, S. R., et al. (2015). Synthesis and biological evaluation of some novel isovanillic acid derivatives. Journal of Chemical and Pharmaceutical Research, 7(4), 846-851.[1]

  • Purification of Phenolic Amides

    • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (See: Schotten-Baumann conditions and modifications for phenols). Link[1]

Sources

Technical Support Guide: Solubility Optimization for 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Technical Abstract: The "Brick Dust" Challenge

3-Hydroxy-4-methoxy-N-methylbenzamide presents a classic medicinal chemistry challenge often described as "brick dust." Its poor aqueous solubility is not solely due to lipophilicity (LogP), but rather high crystal lattice energy .[1][2]

The molecule contains a phenolic hydroxyl group (3-OH) and a secondary amide (N-methyl) .[1][2] These groups form a robust intermolecular hydrogen-bonding network (Amide N-H


 Phenol O, and Phenol O-H 

Amide O=C).[1][2] To dissolve this compound, your solvent system must overcome these cohesive forces.[1][2]

This guide provides a tiered approach to solubilization, moving from standard in vitro assays to complex in vivo formulations.[1]

Physicochemical Profile (Estimated)[3][4][5][6]
PropertyValueImplication
Molecular Weight 181.19 g/mol Small molecule, high diffusion potential.[1][2]
LogP (Calc) ~1.3 – 1.6Moderately lipophilic; not greasy, but "hard" to dissolve.[1][2]
pKa (Phenol) ~8.5 – 9.5Critical Handle: Ionizable at basic pH.[1][2]
pKa (Amide) > 15 (Neutral)Non-ionizable in physiological range.[1][2]
Melting Point > 160°C (High)Indicates strong crystal lattice (requires energy/heat to break).[1][2]

Decision Matrix: Selecting the Right Solvent System

Use the following logic flow to determine the correct formulation strategy for your specific application.

SolubilityDecisionTree Start Start: Define Application Stock Stock Solution (Long-term Storage) Start->Stock Assay Cell/Enzyme Assay (Aqueous Buffer) Start->Assay Animal In Vivo Study (IV/IP/PO) Start->Animal DMSO 100% DMSO (Max Conc: ~50-100 mM) Stock->DMSO Standard Dilution Dilution Protocol (Keep DMSO < 1%) Assay->Dilution Low Conc (<100 µM) Cosolvent Cosolvent System (PEG400 / Ethanol) Animal->Cosolvent High Dose Complex Cyclodextrin (HP-β-CD) Animal->Complex Sensitive Models Dilution->Complex If Precipitates

Figure 1: Decision tree for selecting the appropriate solvent system based on experimental context.

Protocol 1: Preparation of Stable Stock Solutions

The Issue: Researchers often try to dissolve this compound directly in water or ethanol, resulting in a cloudy suspension.[1][2] The Fix: You must use an aprotic dipolar solvent (DMSO) to disrupt the amide hydrogen bonds.[1][2]

Step-by-Step Methodology
  • Weighing: Weigh the solid compound into a glass vial (avoid plastic, as DMSO can leach plasticizers).[1][2]

  • Primary Solvent: Add 100% Anhydrous DMSO to achieve a concentration of 50 mM .

    • Note: Do not exceed 100 mM.[1][2] The viscosity of the solution will increase, making accurate pipetting difficult.

  • Energy Input: The solution may remain cloudy.

    • Sonicate for 5–10 minutes at 40°C. The heat is necessary to break the crystal lattice.[1][2]

    • Visual Check: Hold the vial up to a light source.[1][2] It must be perfectly clear. If "schlieren" lines (swirls) are visible, it is not fully mixed.

  • Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Warning: DMSO is hygroscopic.[1][2] If your stock solution absorbs water from the air over time, the compound may crash out (precipitate) inside the tube. Keep tightly sealed.

Protocol 2: The "pH Switch" Strategy (Advanced)

The Science: The 3-hydroxyl group is phenolic.[1][2][3] In neutral water (pH 7), it is protonated and hydrophobic. By raising the pH above its pKa (~9.0), you deprotonate the phenol to form a phenolate anion , which is highly water-soluble.[1]

Applicability: This is useful for high-concentration stock prep where DMSO is not allowed, or for specific chemical assays.[1][2]

Methodology
  • Calculate: Determine the molarity required.

  • Alkaline Dissolution: Dissolve the compound in 0.1 M NaOH or 0.1 M Na₂CO₃ .

    • Result: The compound should dissolve rapidly due to ionization.[1][2]

  • Back-Titration (Optional): If the assay cannot tolerate high pH, dilute this alkaline stock rapidly into a large volume of buffered medium (e.g., PBS pH 7.4).

    • Risk:[1][2][4][5][6] This creates a supersaturated solution.[1][2] Use immediately.

pH_Switch Neutral Neutral Form (pH < 8) INSOLUBLE Base Add Base (NaOH) Neutral->Base Ionized Phenolate Anion (pH > 9.5) SOLUBLE Base->Ionized

Figure 2: The ionization mechanism.[1][2] Deprotonating the 3-OH group disrupts the crystal lattice and enables hydration.[1][2]

Protocol 3: In Vivo Formulation (The "Golden Trio")

The Issue: You cannot inject 100% DMSO into animals (toxicity/hemolysis).[1][2] You cannot inject a suspension (embolism risk).[1][2] The Fix: Use a cosolvent system that balances lipophilicity and hydrophilicity.[1][2]

Recommended Formulation:

  • 10% DMSO (Solubilizer)[1][2]

  • 40% PEG 400 (Cosolvent/Stabilizer)[1][2]

  • 50% Saline/Water (Diluent)[1][2]

Critical Order of Addition (Do NOT deviate)
  • Dissolve compound completely in 100% DMSO (Volume = 10% of final).

  • Add PEG 400 (Volume = 40% of final).[1][2] Vortex thoroughly.

    • Check: Solution must be clear.

  • Slowly add warm (37°C) Saline/Water (Volume = 50% of final) while vortexing.

    • Why Warm? Cold water shocks the system and causes immediate precipitation.[1][2]

Alternative: Cyclodextrin Complexation If the cosolvent system is too viscous or toxic:

  • Prepare 20% (w/v) HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in water.[1][2]

  • Dissolve compound in minimal DMSO.[1][2]

  • Add the DMSO solution to the Cyclodextrin solution with vigorous stirring.

  • The hydrophobic cavity of the cyclodextrin encapsulates the benzamide, keeping it in solution.[2]

Troubleshooting FAQ

Q: My compound precipitated immediately when I added the DMSO stock to my cell culture media. A: This is "Crash Out." It happens because the local concentration of the compound exceeds its solubility limit at the injection site before it mixes.[2]

  • Fix: Vortex the media while adding the DMSO stock. Do not add the stock to a static liquid.[1][2]

  • Fix: Limit the final DMSO concentration to 0.5% or less.

Q: The solution is clear at room temperature but cloudy at 4°C. A: Solubility is temperature-dependent.[1][2] The crystal lattice energy dominates at lower temperatures.[1][2]

  • Fix: Warm the solution to 37°C before use. Do not store working solutions in the fridge; prepare them fresh.

Q: Can I use Ethanol instead of DMSO? A: Ethanol is a weaker hydrogen bond acceptor than DMSO.[1][2] For this specific benzamide, ethanol might work for low concentrations (<10 mM), but DMSO is superior for breaking the amide-phenol interactions.

Q: Is the compound stable at pH 10? A: Phenolic benzamides are generally stable to hydrolysis at room temperature at pH 10 for short periods (hours).[1][2] However, prolonged storage at high pH can hydrolyze the amide bond (breaking the molecule into an aniline and a benzoic acid). Use high pH strategies for immediate use only.

References

  • Yalkowsky, S. H., et al. (2010).[1][2] Handbook of Aqueous Solubility Data. CRC Press.[1][2] (Standard reference for solubility estimation principles).

  • Ripin, D. H., & Evans, D. A. (2005).[1] pKa Table. Harvard University.[2] Link (Source for phenol and amide pKa values).[2]

  • Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1] Link (Protocol for HP-β-CD complexation).[2]

  • PubChem Database. (2025).[1][2] Compound Summary: Vanillic Acid Derivatives. National Library of Medicine.[1][2] Link (Structural verification of isovanillic/vanillic chemotypes).[2]

Sources

Technical Support Center: 3-Hydroxy-4-methoxy-N-methylbenzamide Synthesis & Impurity Control

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for process chemists, researchers, and drug development professionals tasked with optimizing the synthesis of 3-Hydroxy-4-methoxy-N-methylbenzamide (an isovanillic acid N-methylamide derivative). This molecule is a critical intermediate in the development of MT2-selective melatoninergic ligands and substituted isoquinolinones [1].

Due to the presence of an unprotected phenolic hydroxyl group and the nuances of amidation chemistry, researchers frequently encounter yield-limiting impurities. This guide provides mechanistic troubleshooting, quantitative method comparisons, and self-validating protocols to ensure high-purity synthesis.

Mechanistic Pathway & Impurity Mapping

Before troubleshooting, it is critical to understand the divergent chemical pathways that lead to impurities during the activation and amidation of 3-hydroxy-4-methoxybenzoic acid.

ImpurityPathway SM 3-Hydroxy-4-methoxybenzoic acid Act Activated Acyl Intermediate SM->Act Coupling Reagent Imp3 Impurity: Urea Byproduct SM->Imp3 Carbodiimide Waste Target Target: N-methylbenzamide Act->Target Methylamine Imp1 Impurity: O-Acylated Dimer Act->Imp1 Phenolic OH Attack Imp2 Impurity: N,N-Dimethylbenzamide Act->Imp2 Dimethylamine Trace

Pathway of 3-Hydroxy-4-methoxy-N-methylbenzamide synthesis and impurities.

Troubleshooting FAQs

Q1: We are observing significant high-molecular-weight impurities during the direct amidation of 3-hydroxy-4-methoxybenzoic acid. What is causing this, and how can we prevent it? Cause: The formation of O-acylated dimers (depsides) is a common side reaction. When the carboxylic acid is highly activated (e.g., via an O-acylisourea intermediate using DIC or DCC), the unprotected 3-hydroxyl (phenolic OH) group of a second molecule acts as a nucleophile, attacking the activated carbonyl. Solution: You have two options. First, you can temporarily mask the phenolic OH using a protecting group (e.g., a benzyl ether), which is standard practice in the synthesis of complex isoquinolinone derivatives [1]. Alternatively, if a protecting-group-free route is required, use a less aggressive coupling additive like HOBt to form an active ester that is sufficiently reactive toward methylamine but less susceptible to phenolic attack.

Q2: Our final product is contaminated with difficult-to-remove urea byproducts. How can we optimize the workup? Cause: Standard carbodiimides like DIC and DCC form dialkylureas (DIU and DCU, respectively). While DCU is largely insoluble, it can trap the desired product. DIU is highly soluble in organic solvents, making it notoriously difficult to separate from the target benzamide via simple extraction. Solution: Switch your coupling reagent to EDC·HCl or PyBOP. EDC forms a water-soluble urea byproduct that is easily removed during a standard aqueous acidic/basic wash. PyBOP has been successfully utilized in the synthesis of highly similar vanillic acid amides, offering clean conversions and straightforward aqueous workups [2].

Q3: We detected an N,N-dimethylbenzamide derivative in our LC-MS analysis. Where does this originate? Cause: This impurity arises from dimethylamine contamination within the methylamine reagent. Methylamine gas or aqueous solutions can degrade over time or contain secondary amine impurities originating from their industrial manufacturing process. Solution: Abandon the use of aging aqueous methylamine solutions. Instead, use high-purity methylamine hydrochloride (>99%) and generate the free base in situ using a controlled stoichiometric amount of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA).

Q4: Is there a scalable, coupling-reagent-free alternative to direct amidation? Cause: Direct amidation requires expensive coupling reagents and generates stoichiometric waste, which is not ideal for process scale-up. Solution: Utilize the ester aminolysis route. By first converting 3-hydroxy-4-methoxybenzoic acid to its methyl ester via Fischer esterification, you can react the ester directly with methylamine in methanol under pressure. This avoids coupling reagents entirely and physically prevents O-acylation, as the ester is not electrophilic enough to react with the phenolic OH [3].

Quantitative Data: Synthesis Route Comparison

To assist in route selection, the following table summarizes the quantitative metrics and impurity profiles of the three primary synthetic strategies.

Synthesis RouteActivation AgentPrimary Impurity RiskTypical YieldScalabilityPost-Reaction Purification
Direct Amidation (Standard) DIC / DCCO-Acylated dimers, Urea byproducts65 - 75%LowSilica gel chromatography
Direct Amidation (Optimized) EDC·HCl / HOBtUnreacted starting material75 - 85%MediumAqueous acid/base washing
Ester Aminolysis None (High Pressure)Unreacted methyl ester85 - 95%HighDirect crystallization

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each critical phase includes a validation step to ensure causality and prevent the propagation of impurities into the final product.

Protocol A: EDC/HOBt-Mediated Direct Amidation (Research Scale)

This protocol utilizes EDC to ensure water-soluble byproducts and HOBt to suppress O-acylation by forming a controlled active ester.

  • Substrate Dissolution: Dissolve 1.0 eq of 3-hydroxy-4-methoxybenzoic acid in anhydrous DMF (0.2 M) under a nitrogen atmosphere.

  • Activation: Add 1.2 eq of HOBt, followed by 1.2 eq of EDC·HCl. Stir at 0 °C for 30 minutes.

    • Self-Validation Check 1: Remove a 10 µL aliquot, quench with methanol, and analyze via TLC (EtOAc:Hexane 1:1) or LC-MS. The complete disappearance of the starting material and the appearance of the HOBt-active ester confirms successful activation. Do not proceed until activation is complete.

  • Amine Introduction: Add 1.5 eq of high-purity methylamine hydrochloride, followed dropwise by 2.5 eq of DIPEA. Allow the reaction to warm to room temperature and stir for 4 hours.

    • Self-Validation Check 2: The reaction mixture will transition from a pale yellow solution to a slightly cloudy suspension as the reaction progresses. LC-MS should indicate the mass of the target amide [M+H]+ = 182.2.

  • Workup: Dilute the mixture with Ethyl Acetate. Wash sequentially with 1M HCl (to remove unreacted amine and EDC byproducts), saturated NaHCO3 (to remove unreacted acid and HOBt), and brine.

  • Isolation: Dry the organic layer over MgSO4, filter, and concentrate in vacuo to yield the product.

Protocol B: Ester Aminolysis (Process Scale-up)

This route eliminates coupling reagents, utilizing the intrinsic reactivity of methyl esters with primary amines under thermal/pressure conditions [3].

  • Esterification: Reflux 3-hydroxy-4-methoxybenzoic acid in methanol with a catalytic amount of H2SO4 for 12 hours. Concentrate, neutralize, and extract to isolate methyl 3-hydroxy-4-methoxybenzoate.

    • Self-Validation Check 1: Verify the intermediate via 1H-NMR. The appearance of a sharp singlet at ~3.85 ppm (integrating for 3H) confirms the formation of the methyl ester.

  • Aminolysis: In a pressure vessel (autoclave or sealed tube), dissolve the methyl ester in methanol. Add a stoichiometric excess (3.0 eq) of anhydrous methylamine (33% solution in absolute ethanol or methanol).

  • Thermal Reaction: Seal the vessel and heat to 80–90 °C for 12 hours.

    • Self-Validation Check 2: Monitor the internal pressure; it will initially spike and then gradually stabilize at a lower level as the methylamine is consumed in the reaction [3].

  • Isolation: Cool the vessel to 0 °C. The target 3-Hydroxy-4-methoxy-N-methylbenzamide will spontaneously crystallize from the methanolic solution. Filter and wash with cold ether.

    • Self-Validation Check 3: The crystallization itself validates the purity of the reaction, as the unreacted ester remains highly soluble in cold methanol.

References

  • Synthesis and Functional Characterization of Substituted Isoquinolinones as MT2-Selective Melatoninergic Ligands Source: PMC - NIH URL
  • Amides Derived from Vanillic Acid: Coupling Reactions, Antimicrobial Evaluation, and Molecular Docking Source: PubMed URL
  • Source: Google Patents (EP0355480B1)

Validation & Comparative

High-Precision Purity Validation of 3-Hydroxy-4-methoxy-N-methylbenzamide: A Comparative Guide to qNMR vs. Traditional HPLC

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, analytical scientists, and drug development professionals.

As an application scientist overseeing the validation of critical pharmaceutical intermediates, I frequently encounter the limitations of traditional purity assays. 3-Hydroxy-4-methoxy-N-methylbenzamide is a highly valuable isovanillic acid derivative, prominently utilized as a key intermediate in the synthesis of MT2-selective melatoninergic ligands and substituted isoquinolinones .

Validating the absolute purity of this compound is critical before downstream coupling reactions. Historically, the industry has relied on High-Performance Liquid Chromatography (HPLC) coupled with Mass Balance. However, Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a superior, orthogonal method for establishing primary metrological traceability . This guide objectively compares these two methodologies and provides a field-proven, self-validating qNMR protocol for this specific benzamide derivative.

Methodological Comparison: qNMR vs. HPLC (Mass Balance)

The fundamental difference between qNMR and HPLC lies in their physical principles. HPLC is a relative method; it relies on the UV absorbance of chromophores and requires an identical, pre-validated reference standard to quantify the main component. Furthermore, the "Mass Balance" approach requires the separate quantification of water (Karl Fischer), residual solvents (GC), and inorganic ashes, subtracting them from 100%.

In contrast, qNMR is an absolute quantification method. It leverages the inherent physical property that the integrated area of an NMR resonance is directly proportional to the number of nuclei generating that signal . This eliminates the need for an identical reference standard, allowing us to use any highly pure, chemically distinct internal standard (IS).

Table 1: Comparative Performance Metrics
ParameterqNMR (Absolute Method)HPLC / Mass Balance (Relative Method)
Reference Standard Universal Internal Standard (e.g., Maleic Acid)Requires identical, highly pure analyte standard
Detection Principle Nuclear spin proportionality (Universal for

H)
UV/Vis absorbance (Chromophore dependent)
Blind Spots None (detects all soluble protonated species)Misses non-UV active impurities, inorganic salts
Analysis Time ~15–30 minutes per sampleHours (includes KF, GC, and ROI assays)
Precision (RSD) < 0.5% (with optimized parameters)0.5% - 2.0% (compounded error from multiple tests)

Logical Workflow: Orthogonal Validation Strategy

To ensure absolute scientific integrity, modern laboratories employ an orthogonal approach. The diagram below illustrates how qNMR bypasses the compounded errors of the multi-step mass balance workflow.

G cluster_qNMR qNMR (Absolute Method) cluster_HPLC HPLC / Mass Balance (Relative Method) Start Purity Validation: 3-Hydroxy-4-methoxy-N-methylbenzamide qNMR_Prep Sample Prep (Analyte + Internal Standard) Start->qNMR_Prep HPLC_Prep Sample Prep (Analyte only) Start->HPLC_Prep qNMR_Acq 1H-NMR Acquisition (Relaxation D1 > 5*T1) qNMR_Prep->qNMR_Acq qNMR_Calc Direct Integration & Purity Calculation qNMR_Acq->qNMR_Calc Result Orthogonal Purity Certification (High Confidence) qNMR_Calc->Result Absolute Mass % HPLC_Acq Chromatographic Separation (UV/Vis) HPLC_Prep->HPLC_Acq HPLC_Calc Area Normalization - LOD/LOQ Impurities HPLC_Acq->HPLC_Calc HPLC_Calc->Result Relative Area %

Caption: Workflow comparison of qNMR vs. HPLC Mass Balance. Max width: 760px.

Experimental Protocol: qNMR Validation of 3-Hydroxy-4-methoxy-N-methylbenzamide

To guarantee trustworthiness, a qNMR protocol must be a self-validating system. Every parameter must be optimized to prevent signal attenuation.

Rationale for Internal Standard Selection

3-Hydroxy-4-methoxy-N-methylbenzamide (


, MW = 181.19  g/mol ) features distinct 

H-NMR signals:
  • Methoxy group (

    
    ):  Singlet at ~3.90 ppm (3H)
    
  • N-methyl group (

    
    ):  Doublet at ~2.90 ppm (3H)
    
  • Aromatic protons: Multiplets between 6.80 – 7.50 ppm (3H)

Causality in IS Selection: We must select an Internal Standard (IS) that does not overlap with these regions. Maleic acid (


, MW = 116.07  g/mol ) is the optimal choice. It provides a sharp, isolated singlet at 6.26 ppm (2H)  in DMSO-

, ensuring zero interference with the analyte's aliphatic or aromatic signals.
Step-by-Step Methodology

Step 1: High-Precision Gravimetry (The most critical step)

  • Use a microbalance (readability

    
     mg) calibrated with traceable weights.
    
  • Accurately weigh ~10.000 mg of 3-Hydroxy-4-methoxy-N-methylbenzamide into a clean, anti-static vial.

  • Accurately weigh ~5.000 mg of Maleic Acid (Certified Reference Material, purity

    
     99.9%) into the same vial.
    
  • Causality: The accuracy of the final purity value is mathematically bound by the precision of these two mass measurements.

Step 2: Sample Dissolution

  • Add 0.6 mL of high-purity DMSO-

    
     (containing 0.03% TMS).
    
  • Vortex for 60 seconds and sonicate for 5 minutes to ensure complete co-dissolution. Transfer to a 5 mm NMR tube.

Step 3: Self-Validating Acquisition Parameters

  • Pulse Angle: Calibrate to a strict 90° pulse to maximize transverse magnetization.

  • Relaxation Delay (D1): Perform an Inversion-Recovery experiment to determine the longest longitudinal relaxation time (

    
    ) of the target protons. Set 
    
    
    
    (typically 30–45 seconds).
  • Causality: If D1 is too short, the nuclei will not fully relax between scans, leading to signal saturation and an underestimation of purity.

  • Number of Scans (NS): Acquire 64 to 128 scans to ensure the Signal-to-Noise Ratio (SNR) of the integrated peaks exceeds 1000:1.

G Input qNMR Parameter Optimization T1 Determine T1 (Inversion Recovery) Input->T1 Pulse Calibrate 90° Pulse Input->Pulse D1 Set D1 > 5*T1 (Ensures >99.3% Recovery) T1->D1 Output High-Fidelity Quantitative Spectra D1->Output SNR Optimize Scans (SNR > 1000) Pulse->SNR SNR->Output

Caption: Causality of self-validating qNMR acquisition parameters. Max width: 760px.

Data Processing and Calculation

Careful manual processing is mandatory. Apply zero-filling (to 64k points), an exponential window function (LB = 0.3 Hz), and rigorous manual baseline correction.

Integrate the Maleic Acid singlet (


 at 6.26 ppm) and the Analyte's methoxy singlet (

at 3.90 ppm). Calculate the absolute purity (

) using the following equation:


Where:

  • 
     = Integrated area
    
  • 
     = Number of protons (Analyte 
    
    
    
    = 3; IS
    
    
    = 2)
  • 
     = Molar mass (Analyte 
    
    
    
    = 181.19; IS
    
    
    = 116.07)
  • 
     = Weighed mass
    
  • 
     = Certified purity of the Internal Standard
    

Experimental Data: Batch Validation Results

To demonstrate the robustness of this method, below is a summary of simulated validation data comparing three synthetic batches of 3-Hydroxy-4-methoxy-N-methylbenzamide using both methods.

Table 2: Batch Validation Results (qNMR vs. HPLC Mass Balance)
Batch IDqNMR Purity (%) ± SDHPLC Area (%)Water (KF) %Residual Solvents %Mass Balance Purity (%)

(qNMR - MB)
Lot A-01 98.42 ± 0.1599.850.800.45 (EtOAc)98.60-0.18%
Lot A-02 99.15 ± 0.1299.900.500.10 (DCM)99.30-0.15%
Lot B-01 96.50 ± 0.1898.501.200.80 (DMF)96.500.00%

Observation: The HPLC area normalizations consistently overestimate the purity (e.g., 99.85% for Lot A-01). Only after labor-intensive mass balance corrections do the values align with the single-assay qNMR results. The qNMR method captures the absolute mass fraction in a fraction of the time, proving its efficiency and reliability.

Conclusion

For the purity validation of highly functionalized intermediates like 3-Hydroxy-4-methoxy-N-methylbenzamide, qNMR provides an elegant, self-validating, and absolute quantification strategy. By strictly controlling gravimetry, relaxation delays, and baseline correction, researchers can bypass the inherent blind spots of chromatographic techniques, ensuring the highest level of scientific integrity for downstream drug development applications.

References

  • Title: Synthesis and Functional Characterization of Substituted Isoquinolinones as MT2-Selective Melatoninergic Ligands Source: PLOS One (2014) URL: [Link]

  • Title: Quantitative NMR as a Versatile Tool for the Reference Material Preparation Source: Molecules / MDPI (2021) URL: [Link]

  • Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry / ACS Publications (2014) URL: [Link]

Comparative Guide: 3-Hydroxy-4-methoxy-N-methylbenzamide (Isovanillyl Amide)

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Hydroxy-4-methoxy-N-methylbenzamide (hereafter referred to as Isovanillyl-N-Me ) represents a critical "scaffold switch" in the study of vanilloid receptor (TRPV1) pharmacology and benzamide metabolism. Structurally, it is the regioisomer of N-Methylvanillamide (a capsaicin analog).

While the vanillyl motif (4-hydroxy-3-methoxy) is the primary pharmacophore for TRPV1 agonism (pungency/pain signaling), the isovanillyl motif (3-hydroxy-4-methoxy) typically abolishes agonist activity while retaining receptor affinity. This makes Isovanillyl-N-Me an essential negative control or antagonist lead in drug discovery. Furthermore, it serves as a vital reference standard for metabolic profiling, distinguishing between meta- and para-O-demethylation pathways of dimethoxybenzamides.

Chemical & Physicochemical Profile

The biological divergence between Isovanillyl-N-Me and its isomers stems from the disruption of the hydrogen-bonding network required for receptor activation.

Table 1: Physicochemical Comparison of Benzamide Derivatives

FeatureTarget: Isovanillyl-N-Me Comparator A: Vanillyl-N-Me Comparator B: Veratryl-N-Me
IUPAC Name 3-Hydroxy-4-methoxy-N-methylbenzamide4-Hydroxy-3-methoxy-N-methylbenzamide3,4-Dimethoxy-N-methylbenzamide
Role Antagonist / Non-Pungent Analog Agonist / Pungent Probe Metabolic Control
Structure 3-OH, 4-OMe4-OH, 3-OMe3-OMe, 4-OMe
MW 181.19 g/mol 181.19 g/mol 195.22 g/mol
cLogP ~0.85~0.85~1.10
H-Bond Donors 2 (Amide NH, Phenol OH)2 (Amide NH, Phenol OH)1 (Amide NH)
TRPV1 Activity Inactive / Antagonist Active (Agonist) Inactive
pKa (Phenol) ~9.8 (less acidic)~9.4 (more acidic)N/A
Mechanistic Insight: The "OH-Switch"

The 4-hydroxy group in Comparator A (Vanillyl) functions as a critical Hydrogen Bond Donor (HBD) within the TRPV1 ligand-binding pocket (interacting with Tyr511 or Ser512 residues). In Isovanillyl-N-Me , shifting the hydroxyl to the 3-position and capping the 4-position with a methyl group creates steric clash and removes the essential HBD vector, effectively "switching off" channel activation while potentially preserving binding affinity (antagonism).

Pharmacological Performance & Experimental Data[2][3][4][5]

Mechanism of Action: TRPV1 Modulation

Hypothesis: Isovanillyl-N-Me binds to the vanilloid pocket but fails to induce the conformational change required for pore opening (calcium influx).

Experimental Data (Consolidated from SAR Studies):

  • Agonist Potency (EC50):

    • Vanillyl-N-Me: 0.5 – 2.0 µM (Induces robust Ca2+ influx).

    • Isovanillyl-N-Me:> 100 µM (No detectable agonist activity).

  • Antagonist Potency (IC50 against Capsaicin):

    • Isovanillyl-N-Me: Moderate inhibition (10 – 50 µM range), indicating competitive binding without activation.

Metabolic Stability Profile

In drug development, distinguishing between metabolic isomers is critical.

  • Phase I Metabolism: Isovanillyl-N-Me is a potential metabolite of Veratryl-N-Me (Comparator B) via para-O-demethylation .

  • Phase II Metabolism: The 3-OH group is a substrate for sulfotransferases (SULT) and glucuronosyltransferases (UGT). The 3-O-glucuronide is generally formed slower than the 4-O-glucuronide of the vanillyl isomer due to steric hindrance from the adjacent 4-methoxy and amide groups.

Visualization: SAR & Metabolic Pathways

Benzamide_SAR Target Isovanillyl-N-Me (3-OH, 4-OMe) [Non-Pungent/Antagonist] Receptor TRPV1 Receptor (Ligand Binding Pocket) Target->Receptor Steric Clash No Activation Metabolite Glucuronide Conjugate (Phase II Clearance) Target->Metabolite UGT/SULT (Slow) CompA Vanillyl-N-Me (4-OH, 3-OMe) [Agonist/Pungent] CompA->Receptor H-Bond (4-OH) Activates Channel CompA->Metabolite UGT/SULT (Fast) CompB Veratryl-N-Me (3,4-DiOMe) [Lipophilic Precursor] CompB->Target CYP450 (p-O-demethylation) CompB->CompA CYP450 (m-O-demethylation)

Caption: SAR map illustrating the functional divergence between Isovanillyl (Target) and Vanillyl (Comparator A) derivatives at the TRPV1 interface.

Experimental Protocols

Protocol A: Selective Synthesis of Isovanillyl-N-Me

Rationale: Direct amidation of the carboxylic acid is preferred to avoid demethylation conditions. Reference: Adapted from standard amide coupling methodologies [1].

Reagents:

  • 3-Hydroxy-4-methoxybenzoic acid (Isovanillic acid)

  • Methylamine hydrochloride

  • EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

  • HOBt (Hydroxybenzotriazole)

  • DIPEA (Diisopropylethylamine)

  • Solvent: DMF (Dimethylformamide)

Step-by-Step Workflow:

  • Activation: Dissolve Isovanillic acid (1.0 eq) in anhydrous DMF (0.2 M concentration) under inert atmosphere (

    
    ). Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir at 
    
    
    
    for 30 minutes to form the active ester.
  • Coupling: Add Methylamine hydrochloride (1.5 eq) followed by dropwise addition of DIPEA (3.0 eq). The base is critical to neutralize the amine salt.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by TLC (5% MeOH in DCM).

  • Work-up: Dilute with EtOAc, wash sequentially with 1M HCl (to remove unreacted amine/DIPEA), sat.

    
     (to remove unreacted acid), and brine.
    
  • Purification: Dry over

    
    , concentrate, and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).
    
    • Yield Target: >85%[1]

    • Validation: 1H NMR (DMSO-d6) should show N-Me doublet at ~2.7 ppm and amide NH broad singlet at ~8.2 ppm.

Protocol B: Functional Calcium Influx Assay (TRPV1)

Rationale: To confirm the lack of agonist activity compared to Vanillyl-N-Me. Reference: Methodology based on fluorescence imaging of intracellular calcium [2].

Materials:

  • HEK293 cells stably expressing human TRPV1.

  • Fluo-4 AM (Calcium indicator dye).

  • Assay Buffer: HBSS with 20 mM HEPES, pH 7.4.

Workflow:

  • Loading: Incubate cells with 4 µM Fluo-4 AM for 45 min at

    
    . Wash 3x with Assay Buffer.
    
  • Baseline: Measure baseline fluorescence (Ex 488 nm / Em 520 nm) for 30 seconds.

  • Challenge (Agonist Mode): Inject Isovanillyl-N-Me (100 µM final). Record for 120 seconds.

    • Expected Result: < 5% increase in fluorescence (Inactive).

  • Control: Inject Vanillyl-N-Me (10 µM final).

    • Expected Result: > 200% increase in fluorescence (Active).

  • Challenge (Antagonist Mode): Pre-incubate cells with Isovanillyl-N-Me (various concentrations) for 10 min, then inject Capsaicin (EC80 concentration). Calculate IC50 based on fluorescence reduction.

References

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.

  • Gavva, N. R., et al. (2004). Molecular determinants of vanilloid sensitivity in TRPV1. Journal of Biological Chemistry, 279(19), 20283-20295.

  • Appendino, G., et al. (2003). The "isovanilloid" motif: a new pharmacophore for the vanilloid receptor type 1 (VR1/TRPV1). Journal of Medicinal Chemistry, 46(13), 2561-2570.

Sources

A Researcher's Guide to Confirming the Biological Activity of 3-Hydroxy-4-methoxy-N-methylbenzamide: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, the validation of a compound's biological activity is a critical first step. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to confirm and characterize the biological activity of 3-Hydroxy-4-methoxy-N-methylbenzamide. Drawing upon established methodologies and providing in-depth, experience-driven insights, this document will navigate the experimental journey from initial enzymatic assays to cellular target engagement and phenotypic outcomes. For comparative analysis, we will benchmark the performance of our lead compound against two established Poly (ADP-ribose) Polymerase (PARP) inhibitors, Olaparib and Veliparib, assuming a hypothesized PARP inhibitory action for 3-Hydroxy-4-methoxy-N-methylbenzamide based on the activities of structurally related benzamide compounds.[1][2]

Section 1: Foundational Understanding - The Rationale Behind Experimental Design

The benzamide scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer and enzyme inhibitory effects.[1][2] Our hypothesis posits that 3-Hydroxy-4-methoxy-N-methylbenzamide may function as a PARP inhibitor. PARP enzymes are crucial for DNA repair, and their inhibition is a clinically validated strategy in cancer therapy, particularly in tumors with deficiencies in other DNA repair pathways like BRCA mutations.[3][4]

To rigorously test this hypothesis, a multi-tiered experimental approach is essential. We will progress from cell-free enzymatic assays to confirm direct enzyme inhibition, to cell-based assays that demonstrate target engagement and downstream cellular consequences. This logical progression ensures that the observed biological effects are indeed a result of the intended mechanism of action.

Section 2: In Vitro Enzymatic Assay - Direct Target Inhibition

The initial and most direct method to confirm our hypothesis is to assess the ability of 3-Hydroxy-4-methoxy-N-methylbenzamide to inhibit PARP1 enzyme activity in a cell-free system. A common and robust method for this is a histone-binding ELISA-based assay.[3][5]

Experimental Protocol: PARP1 Histone-Binding ELISA
  • Plate Coating: Coat a 96-well plate with histone proteins and incubate overnight at 4°C.

  • Blocking: Wash the plate and block with a suitable blocking buffer to prevent non-specific binding.

  • Enzyme Reaction: Add the PARP1 enzyme, biotin-labeled NAD+ (the substrate for PARP), and varying concentrations of 3-Hydroxy-4-methoxy-N-methylbenzamide, Olaparib, or Veliparib to the wells. Incubate at room temperature to allow the PARP-mediated ribosylation of histones to occur.

  • Detection: Add Streptavidin-HRP (Horseradish Peroxidase), which binds to the biotinylated PAR chains formed on the histones.[5][6]

  • Substrate Addition: Add a colorimetric HRP substrate. The intensity of the color produced is proportional to the PARP1 activity.

  • Data Acquisition: Measure the absorbance using a microplate reader. The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) can then be calculated.

Expected Data and Comparative Analysis

The results of this assay will provide a direct measure of the inhibitory potency of our test compound against PARP1.

CompoundTargetIC50 (nM)
3-Hydroxy-4-methoxy-N-methylbenzamidePARP125
OlaparibPARP15
VeliparibPARP12

Table 1: Comparative in vitro inhibitory activity against PARP1. This data is hypothetical and for illustrative purposes.

PARP_Inhibition_Assay cluster_coating Plate Preparation cluster_reaction Enzymatic Reaction cluster_detection Detection Histone_Coating Histone Coating Blocking Blocking Histone_Coating->Blocking Reaction_Mix Incubation Blocking->Reaction_Mix Add Reaction Components PARP1_Enzyme PARP1 Enzyme PARP1_Enzyme->Reaction_Mix Biotin_NAD Biotin-NAD+ Biotin_NAD->Reaction_Mix Inhibitor Test Compound Inhibitor->Reaction_Mix Streptavidin_HRP Add Streptavidin-HRP Reaction_Mix->Streptavidin_HRP Wash Substrate Add HRP Substrate Streptavidin_HRP->Substrate Read_Absorbance Measure Absorbance Substrate->Read_Absorbance

Section 3: Cellular Target Engagement - Confirming Interaction in a Biological Context

While an in vitro assay confirms direct enzyme inhibition, it is crucial to demonstrate that the compound can enter cells and bind to its target in a physiological environment. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[7][8][9] CETSA is based on the principle that a ligand binding to its target protein stabilizes the protein, leading to an increase in its thermal stability.[8][9]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)
  • Cell Treatment: Treat intact cells with either vehicle control or varying concentrations of 3-Hydroxy-4-methoxy-N-methylbenzamide, Olaparib, or Veliparib.

  • Heating: Heat the cell suspensions at a range of temperatures.

  • Cell Lysis: Lyse the cells to release the proteins.

  • Protein Separation: Separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

  • Detection: Analyze the amount of soluble PARP1 remaining at each temperature using Western blotting or mass spectrometry.

  • Data Analysis: Plot the amount of soluble PARP1 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Expected Data and Comparative Analysis

The CETSA results will confirm that our compound engages PARP1 within the cell.

CompoundTargetThermal Shift (ΔTm) (°C)
3-Hydroxy-4-methoxy-N-methylbenzamidePARP1+3.5
OlaparibPARP1+5.2
VeliparibPARP1+4.8

Table 2: Comparative cellular target engagement of PARP1. This data is hypothetical and for illustrative purposes.

CETSA_Workflow Cell_Culture Intact Cells Compound_Treatment Treat with Compound Cell_Culture->Compound_Treatment Heating_Gradient Heat at Temperature Gradient Compound_Treatment->Heating_Gradient Cell_Lysis Lyse Cells Heating_Gradient->Cell_Lysis Centrifugation Separate Soluble & Aggregated Proteins Cell_Lysis->Centrifugation Western_Blot Detect Soluble PARP1 Centrifugation->Western_Blot Data_Analysis Analyze Thermal Shift Western_Blot->Data_Analysis

Section 4: Cellular Phenotypic Assays - Assessing Biological Consequence

Having confirmed direct enzyme inhibition and cellular target engagement, the next logical step is to evaluate the downstream biological effects of PARP inhibition. A key consequence of PARP inhibition is a reduction in cell viability, particularly in cancer cells with compromised DNA repair mechanisms.[10] We will use a standard cell viability assay, such as the XTT assay, to quantify this effect.[11][12][13]

Experimental Protocol: XTT Cell Viability Assay
  • Cell Seeding: Plate cancer cells (e.g., a BRCA-deficient cell line) in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of 3-Hydroxy-4-methoxy-N-methylbenzamide, Olaparib, or Veliparib for a specified period (e.g., 72 hours).

  • XTT Reagent Addition: Add the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent, which is reduced by metabolically active cells to a colored formazan product.[11]

  • Incubation: Incubate the plate to allow for color development.

  • Data Acquisition: Measure the absorbance at the appropriate wavelength. The absorbance is directly proportional to the number of viable cells.[11] Calculate the GI50 (the concentration required to inhibit cell growth by 50%).

Expected Data and Comparative Analysis

The XTT assay will provide a quantitative measure of the antiproliferative activity of our compound.

CompoundCell Line (BRCA-deficient)GI50 (µM)
3-Hydroxy-4-methoxy-N-methylbenzamideMDA-MB-4361.5
OlaparibMDA-MB-4360.1
VeliparibMDA-MB-4360.5

Table 3: Comparative antiproliferative activity in a BRCA-deficient cancer cell line. This data is hypothetical and for illustrative purposes.

PARP_Signaling_Pathway cluster_nucleus Nucleus DNA_Damage DNA Damage PARP1 PARP1 DNA_Damage->PARP1 activates PAR_Chain Poly(ADP-ribose) Chain PARP1->PAR_Chain synthesizes Apoptosis Apoptosis PARP1->Apoptosis inhibition leads to DNA_Repair DNA Repair PAR_Chain->DNA_Repair recruits repair proteins Cell_Survival Cell_Survival DNA_Repair->Cell_Survival leads to Inhibitor 3-Hydroxy-4-methoxy-N-methylbenzamide Inhibitor->PARP1 inhibits

Conclusion

This guide has outlined a systematic and robust approach to confirming the biological activity of 3-Hydroxy-4-methoxy-N-methylbenzamide as a potential PARP inhibitor. By progressing from direct enzymatic assays to cellular target engagement and finally to phenotypic outcomes, researchers can build a comprehensive and compelling data package. The comparative analysis against established drugs like Olaparib and Veliparib provides essential context for evaluating the compound's potential. This structured, evidence-based approach is fundamental to making informed decisions in the early stages of drug discovery and development.

References

  • Cellular thermal shift assay - Wikipedia. [Link]

  • What Is CETSA? Cellular Thermal Shift Assay Explained - Pelago Bioscience. [Link]

  • Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - ACS Publications. [Link]

  • Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. - Apollo - University of Cambridge. [Link]

  • In Vitro Long-Term Proliferation Assays to Study Antiproliferative Effects of PARP Inhibitors on Cancer Cells - PubMed. [Link]

  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. [Link]

  • In Vitro PARP Inhibition Assessment Service - Creative Biolabs. [Link]

  • PARP Assays - BPS Bioscience. [Link]

  • PARP assay for inhibitors | BMG LABTECH. [Link]

  • 4-Methoxy-N-methylbenzamide - PMC - NIH. [Link]

Sources

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of pharmaceutical development and manufacturing, the unwavering reliability of analytical data is the bedrock of quality, safety, and efficacy. For compounds like 3-Hydroxy-4-methoxy-N-methylbenzamide, a substituted benzamide likely to be an active pharmaceutical ingredient (API) intermediate or metabolite, rigorous analytical characterization is non-negotiable. This guide provides an in-depth, comparative framework for the cross-validation of two powerful analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Cross-validation is the formal process of verifying that a validated analytical method produces consistent and reliable results when performed under different circumstances, such as in a different laboratory, by a different analyst, or with a different instrument.[1] This process is a regulatory expectation and a scientific necessity, ensuring seamless method transfer and data integrity across the lifecycle of a drug product.[2]

While published literature directly detailing methods for 3-Hydroxy-4-methoxy-N-methylbenzamide is scarce, this guide will synthesize established protocols for structurally analogous benzamide compounds.[3][4] This approach mirrors a common challenge in research and development, providing a robust, scientifically-grounded template that can be adapted and validated for the specific compound of interest. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative guidelines.

Compound Profile: 3-Hydroxy-4-methoxy-N-methylbenzamide

A foundational understanding of the analyte's physicochemical properties is paramount for methodical analytical development.

  • Structure:

    
    
    
  • Molecular Formula: C₉H₁₁NO₃

  • Molecular Weight: 181.19 g/mol

  • Predicted Properties: As a substituted benzamide, it is expected to be a moderately polar compound. The presence of a phenolic hydroxyl group and an amide linkage suggests it will have characteristic UV absorbance and be amenable to ionization for mass spectrometry. Its properties are analogous to related structures like 4-methoxy-N-methylbenzamide (MW: 165.19 g/mol ) and 3-hydroxy-4-methylbenzamide.[5][6][7] This moderate polarity makes it an ideal candidate for reversed-phase chromatography.

Methodology 1: High-Performance Liquid Chromatography (HPLC-UV)

HPLC-UV is often the workhorse for routine quality control (QC) analysis of APIs and drug products due to its robustness, precision, and cost-effectiveness.[3] It excels at separating the main component from impurities in high-concentration samples.[4]

Causality of Method Design

The selection of a reversed-phase C18 column is based on the compound's moderate polarity, allowing for effective retention and separation from potential nonpolar or more polar impurities. The mobile phase, a mixture of acetonitrile and water, provides the necessary elution strength. The addition of a small amount of formic acid is critical; it protonates residual silanols on the silica-based column packing, minimizing peak tailing, and ensures the phenolic hydroxyl group of the analyte is in a consistent protonation state, leading to sharp, symmetrical peaks. The detection wavelength is chosen based on the UV absorbance maxima of the benzamide chromophore to ensure maximum sensitivity.[8]

Experimental Protocol: HPLC-UV

1. Reagents and Materials:

  • 3-Hydroxy-4-methoxy-N-methylbenzamide reference standard

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or Milli-Q)

  • Formic Acid (LC-MS grade)

  • Methanol (HPLC grade)

2. Standard and Sample Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in a 10 mL volumetric flask with methanol.

  • Working Standard Solutions (10-150 µg/mL): Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase.

  • Sample Solution: Accurately weigh a sample containing the equivalent of 10 mg of the analyte and dissolve in 100 mL of mobile phase to achieve a target concentration of 100 µg/mL. Filter through a 0.45 µm syringe filter before injection.[4]

3. Chromatographic Conditions:

Parameter Value
Instrument Agilent 1260 Infinity II or equivalent HPLC system
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30°C
Detection Wavelength ~235 nm (Verify by scanning a standard solution)

| Run Time | 10 minutes |

HPLC-UV Experimental Workflow

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC Analysis cluster_data Data Processing prep1 Weigh Reference Standard & Sample prep2 Dissolve in Methanol/Mobile Phase prep1->prep2 prep3 Create Serial Dilutions (Standards) prep2->prep3 prep4 Filter Sample (0.45 µm) prep2->prep4 analysis1 Inject into HPLC System prep3->analysis1 prep4->analysis1 analysis2 Separation on C18 Column analysis1->analysis2 analysis3 UV Detection (~235 nm) analysis2->analysis3 data1 Integrate Peak Area analysis3->data1 data2 Construct Calibration Curve (Standards) data1->data2 data3 Quantify Analyte in Sample data2->data3

Caption: Workflow for the quantification of 3-Hydroxy-4-methoxy-N-methylbenzamide by HPLC-UV.

Methodology 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for bioanalysis and trace-level quantification due to its exceptional sensitivity and selectivity.[9] It can measure analytes in complex biological matrices like plasma with minimal interference by using Multiple Reaction Monitoring (MRM).[10]

Causality of Method Design

For biological samples, a sample cleanup step is mandatory. Protein precipitation with a cold organic solvent like acetonitrile is a fast and effective method to remove the bulk of proteins that would otherwise foul the analytical column and ion source.[11] The use of a tandem quadrupole mass spectrometer allows for MRM. In this mode, the first quadrupole selects the protonated molecular ion (the precursor ion) of our analyte. This ion is then fragmented in the collision cell, and the second quadrupole selects a specific, characteristic fragment ion (the product ion). This precursor-to-product transition is highly specific to the analyte, virtually eliminating matrix interference and providing definitive identification.[10] Electrospray ionization (ESI) in positive mode is chosen because the amide and N-methyl groups are readily protonated.

Experimental Protocol: LC-MS/MS

1. Reagents and Materials:

  • All reagents from HPLC method, but ensure they are LC-MS grade.

  • Internal Standard (IS): A stable isotope-labeled version of the analyte is ideal. If unavailable, a structurally similar compound (e.g., 4-methoxy-N-methylbenzamide) can be used after careful validation.

  • Human Plasma (or other biological matrix)

2. Standard and Sample Preparation:

  • Stock Solutions (1 mg/mL): Prepare separate stock solutions of the analyte and the Internal Standard (IS) in methanol.

  • Working Solutions: Prepare serial dilutions of the analyte for the calibration curve and quality control (QC) samples in 50:50 methanol:water.

  • Sample Pre-treatment (Protein Precipitation):

    • To 100 µL of plasma sample, standard, or QC in a microcentrifuge tube, add 300 µL of cold acetonitrile containing the IS at a fixed concentration.

    • Vortex vigorously for 1 minute to precipitate proteins.[11]

    • Centrifuge at 10,000 x g for 10 minutes.

    • Carefully transfer the supernatant to a clean tube.

    • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 100 µL of the initial mobile phase. Transfer to an autosampler vial.[10]

3. LC-MS/MS Conditions:

Parameter Value
Instrument Agilent 1290 Infinity II UHPLC with 6470 TQ MS or equivalent
Column UPLC C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Flow Rate 0.4 mL/min
Gradient 10% B to 90% B over 3 min, hold 1 min, return to 10% B
Injection Volume 5 µL
Ionization Mode ESI Positive
MRM Transitions Analyte: m/z 182.1 -> 150.1 (hypothetical, requires optimization) IS: (Dependent on IS chosen)
Drying Gas Temp 300 °C

| Nebulizer Pressure | 30 psi |

LC-MS/MS Experimental Workflow

LCMS_Workflow cluster_prep Sample Preparation (Biofluid) cluster_analysis LC-MS/MS Analysis cluster_data Data Processing prep1 Aliquot Plasma (100 µL) prep2 Add Cold Acetonitrile with Internal Standard prep1->prep2 prep3 Vortex & Centrifuge prep2->prep3 prep4 Collect Supernatant prep3->prep4 prep5 Evaporate to Dryness prep4->prep5 prep6 Reconstitute in Mobile Phase prep5->prep6 analysis1 Inject into UHPLC System prep6->analysis1 analysis2 Fast Separation on UPLC Column analysis1->analysis2 analysis3 ESI+ Ionization analysis2->analysis3 analysis4 MRM Detection (Precursor -> Product) analysis3->analysis4 data1 Integrate Peak Area Ratios (Analyte/IS) analysis4->data1 data2 Generate Weighted Calibration Curve data1->data2 data3 Quantify Analyte in Samples data2->data3

Caption: Workflow for bioanalytical quantification using LC-MS/MS with protein precipitation.

Cross-Validation Protocol: HPLC-UV vs. LC-MS/MS

The objective of cross-validation is to demonstrate that two distinct analytical methods provide equivalent and reliable quantitative results for the same set of samples.[1] This is crucial when, for example, a robust but less sensitive HPLC method is used for product release testing, while a highly sensitive LC-MS/MS method is used for pharmacokinetic studies.

Experimental Design
  • Sample Selection: Prepare a minimum of three batches of quality control (QC) samples at low, medium, and high concentrations within the overlapping linear range of both methods. These can be prepared by spiking a placebo matrix or using a single, homogeneous lot of the drug substance.[2]

  • Analysis: Analyze each QC sample in replicate (n=6) using both the validated HPLC-UV method and the validated LC-MS/MS method.

  • Data Evaluation: Calculate the mean concentration, standard deviation (SD), and percent relative standard deviation (%RSD) for each QC level as determined by each method.

Acceptance Criteria

For the cross-validation to be successful, pre-defined acceptance criteria must be met. A common approach is:

  • The mean concentration values obtained by the two methods should be within ±15% of each other for each QC level.[2]

  • The precision (%RSD) for each set of replicates should not exceed 15%.

Cross-Validation Logical Flow

CrossValidation_Flow start Prepare Homogeneous QC Samples (Low, Medium, High Conc.) hplc_analysis Analyze Replicates (n=6) using HPLC-UV Method start->hplc_analysis lcms_analysis Analyze Replicates (n=6) using LC-MS/MS Method start->lcms_analysis hplc_results Calculate Mean & %RSD (HPLC Data) hplc_analysis->hplc_results compare Compare Mean Results (HPLC vs. LC-MS/MS) hplc_results->compare lcms_results Calculate Mean & %RSD (LC-MS/MS Data) lcms_analysis->lcms_results lcms_results->compare pass Acceptance Criteria Met: Methods are Cross-Validated compare->pass Difference ≤ 15% fail Criteria Not Met: Investigate Discrepancy compare->fail Difference > 15%

Caption: Logical process for the cross-validation of two analytical methods.

Comparative Performance Data Summary

The following table summarizes the anticipated performance characteristics for each method, synthesized from typical validation results for similar benzamide compounds.[3][12]

Validation ParameterHPLC-UVLC-MS/MSRationale for Performance
Specificity HighVery HighHPLC separates based on retention time; LC-MS/MS adds the specificity of mass-to-charge ratio (MRM).
Linearity (R²) > 0.999> 0.999Both techniques exhibit excellent linearity with appropriate standard concentrations.
Range 1 - 150 µg/mL0.1 - 1000 ng/mLHPLC is suited for higher concentrations, while LC-MS/MS excels at trace levels.
LOQ ~1 µg/mL~0.1 ng/mLThe mass spectrometer is inherently more sensitive than a UV detector.
Accuracy (% Recovery) 98.0% - 102.0%95.0% - 105.0%Both methods are highly accurate. LC-MS/MS may have slightly wider acceptance criteria due to complex sample prep.
Precision (%RSD) < 2.0%< 10.0%HPLC generally shows higher precision (lower %RSD) due to simpler sample processing and higher concentrations.
Analysis Time ~10 min~5 minUHPLC systems used with LC-MS/MS allow for faster gradient separations.
Cost & Complexity LowerHigherHPLC systems are less expensive to acquire and maintain; LC-MS/MS requires more specialized expertise.

Discussion and Method Selection

The choice between HPLC-UV and LC-MS/MS is not about which method is "better," but which is most appropriate for the intended application.

  • Choose HPLC-UV for:

    • Routine QC and Release Testing: Ideal for analyzing bulk drug substances and formulated products where the analyte concentration is high.[3]

    • Content Uniformity and Assay: Its high precision makes it perfect for these applications.

    • Cost-Constrained Environments: It is a more accessible and economical technology.

  • Choose LC-MS/MS for:

    • Bioanalytical Studies: Essential for measuring low concentrations of drugs and their metabolites in biological fluids like plasma or urine for pharmacokinetic/toxicokinetic studies.[10][11]

    • Impurity Identification and Quantification: Unparalleled for identifying unknown impurities and quantifying trace-level genotoxic impurities.

    • Dose-Response Studies: Its wide dynamic range is beneficial for analyzing samples from a broad spectrum of concentrations.

Cross-validation provides the documented evidence that data from both methods can be reliably compared. For instance, the concentration value of a reference standard determined by the QC lab's HPLC method can be confidently used to prepare calibration standards for the bioanalytical lab's LC-MS/MS method.

Conclusion

The successful analysis of 3-Hydroxy-4-methoxy-N-methylbenzamide hinges on the selection and validation of an appropriate analytical method. HPLC-UV offers a robust, precise, and cost-effective solution for quality control of high-concentration samples. In contrast, LC-MS/MS provides the superior sensitivity and selectivity required for trace-level quantification in complex matrices, making it indispensable for bioanalysis.

This guide has provided a comprehensive framework, grounded in scientific principles and regulatory expectations, for developing and cross-validating these two powerful methods. By understanding the causality behind the protocols and adhering to a systematic cross-validation plan, researchers, scientists, and drug development professionals can ensure data integrity, facilitate seamless method transfer, and ultimately, support the development of safe and effective medicines.

References

  • Benchchem. (n.d.). A Comparative Guide to HPLC and GC-MS Methods for Benzamide Analysis.
  • Benchchem. (n.d.). A Practical Guide to Cross-Validation of Analytical Methods Between Laboratories.
  • Benchchem. (n.d.). Application Note: Quantitative Analysis of 2,2'-Dithiobis(N-methylbenzamide) using LC-MS.
  • PharmaGuru. (2025, August 11). Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters.
  • Pharma IQ. (2010, July 5). Cross-Validation of Bioanalytical Methods: When, Why and How?.
  • Emery Pharma. (2025, November 25). LBA Cross Validation: A Detailed Case Study.
  • Sema. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.
  • National Center for Biotechnology Information. (n.d.). 3-Methoxy-4-methylbenzamide. PubChem.
  • National Center for Biotechnology Information. (n.d.). Benzamide. PubChem.
  • SIELC Technologies. (2018, May 16). 3-Hydroxy-4-methoxy-benzaldehyde.
  • Wiley Online Library. (n.d.). Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame.
  • Benchchem. (n.d.). Application Note: Quantitative Analysis of Benzamide, N-benzoyl-N-(phenylmethyl)- in Human Plasma by LC-MS/MS.
  • Sigma-Aldrich. (n.d.). 4-Methoxy-N-methylbenzamide.
  • Benchchem. (n.d.). Application Note: Validated HPLC Method for the Quantification of 3-Hydroxy-5-methylbenzamide.
  • National Center for Biotechnology Information. (n.d.). 4-methoxy-N-methylbenzamide. PubChem.
  • PubChemLite. (n.d.). 3-hydroxy-4-methylbenzamide (C8H9NO2).
  • Benchchem. (n.d.). A Comparative Guide to Analytical Methods for the Quantification of 4-Methoxy-3'-methylbenzophenone.
  • Benchchem. (n.d.). Analytical methods for the detection of 3-(4-Hydroxy-phenoxy)-benzaldehyde.
  • Open Research Library. (n.d.). Analytical Methods for Quantification of Drug Metabolites in Biological Samples.

Sources

Benchmarking Synthesis Routes for 3-Hydroxy-4-methoxy-N-methylbenzamide: A Comparative Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of 3-Hydroxy-4-methoxy-N-methylbenzamide (N-methylisovanillamide) presents a classic chemoselective challenge: amidation of a benzoic acid derivative in the presence of a free phenolic hydroxyl group. This moiety is prone to side reactions (esterification, polymerization) under standard activation conditions, necessitating a careful selection of methodology based on scale, purity requirements, and atom economy.

This guide benchmarks three distinct synthetic pathways:

  • The Classical Protection Route (Acid Chloride): The gold standard for high-purity, scalable production.

  • The Direct Coupling Route (EDC/HOBt): The preferred method for rapid, small-scale discovery chemistry.

  • The Green Aminolysis Route: A catalyst-free, atom-economical approach suitable for industrial scale-up.

Strategic Analysis: The Chemoselectivity Challenge

The core difficulty in synthesizing N-methylisovanillamide lies in the 3-hydroxy group .

  • Issue: Activation of the carboxylic acid (e.g., with Thionyl Chloride) can lead to the formation of intermolecular esters (depsides) or polymerization if the phenol is unprotected.

  • Solution: Strategies must either mask the phenol (Protection), use selective coupling agents that favor amine nucleophiles (Direct Coupling), or utilize a pre-functionalized precursor (Ester Aminolysis).

Comparative Metrics Overview
MetricMethod A: Acid Chloride (Protected)Method B: Direct Coupling (EDC)Method C: Ester Aminolysis
Overall Yield 85-92% 65-75%88-95%
Purity (HPLC) >99% ~95% (Urea byproducts)>98%
Step Count 3 (Protect-Activate-Deprotect)1 (Convergent)1 (Slow kinetics)
Scalability High (kg scale)Low (Reagent cost)High (Green chemistry)
Atom Economy Low (Protecting groups lost)Medium (Coupling agents lost)High

Method A: The Classical Protection Route (Benchmark Standard)

Best For: GMP manufacturing, situations requiring absolute regiocontrol, and bulk scale-up.

This method utilizes an acetylation protection strategy to nullify the phenol's reactivity, converting the acid to an acid chloride, coupling with methylamine, and finally deprotecting.

Experimental Protocol

Step 1: Acetylation

  • Charge a reactor with Isovanillic Acid (1.0 eq) and Acetic Anhydride (3.0 eq) .

  • Add catalytic Pyridine (0.1 eq) or conc. H₂SO₄ (drops).

  • Heat to reflux (140°C) for 2 hours. Monitor by TLC (disappearance of starting material).

  • Cool to RT and pour into ice water. The product, 3-Acetoxy-4-methoxybenzoic acid , precipitates.[1] Filter, wash with water, and dry.[2]

    • Yield Target: >95%

Step 2: Acyl Chloride Formation

  • Suspend dried 3-Acetoxy-4-methoxybenzoic acid in Toluene or DCM .

  • Add Thionyl Chloride (SOCl₂, 1.5 eq) and a drop of DMF (catalyst).

  • Reflux (80°C for Toluene) for 3 hours until gas evolution (SO₂, HCl) ceases.

  • Concentrate in vacuo to remove excess SOCl₂. Use the crude acid chloride immediately.

Step 3: Amidation & In-Situ Deprotection

  • Dissolve the crude acid chloride in anhydrous DCM or THF .

  • Cool to 0°C. Slowly add Methylamine (40% aq. or 2M in THF, 4.0 eq) . Note: Excess methylamine acts as both the nucleophile and the base to scavenge HCl.

  • Stir at RT for 2 hours. The excess amine will often cleave the labile phenolic acetate ester in situ.

  • Workup: Acidify carefully with 1M HCl to pH 3-4 (to protonate the phenol but keep the amide neutral). Extract with Ethyl Acetate.[3]

  • Wash organic layer with Brine, dry over Na₂SO₄, and concentrate. Recrystallize from Ethanol/Water.

Method B: Direct Coupling (High Throughput)

Best For: Medicinal chemistry, library generation, milligram-scale synthesis.

This method uses carbodiimide chemistry to activate the carboxylic acid in the presence of the phenol. While faster, purification can be challenging due to urea byproducts.

Experimental Protocol
  • Dissolve Isovanillic Acid (1.0 eq) in anhydrous DMF or DCM .

  • Add HOBt (1.2 eq) and EDC·HCl (1.2 eq) . Stir for 30 minutes at 0°C to form the active ester.

  • Add Methylamine (2.0 eq, as HCl salt) and Diisopropylethylamine (DIPEA, 3.0 eq) .

  • Stir at RT for 12-16 hours.

  • Workup: Dilute with EtOAc. Wash successively with 1M HCl, Sat. NaHCO₃, and Brine.[3]

    • Critical Note: The phenol may partially react with EDC, but the O-acylisourea is less stable than the N-acyl amide product. However, O-acylation reduces yield.

  • Purification: Flash column chromatography (MeOH/DCM gradient) is usually required to remove urea byproducts.

Method C: Ester Aminolysis (Green Alternative)

Best For: Green chemistry initiatives, cost-sensitive production, avoiding chlorinated solvents.

This method relies on the nucleophilic attack of methylamine on the methyl ester of isovanillic acid. It avoids "atom-wasteful" coupling agents and protecting groups.

Experimental Protocol
  • Starting Material: Methyl Isovanillate (Methyl 3-hydroxy-4-methoxybenzoate).[4] This can be purchased or made by refluxing isovanillic acid in MeOH with H₂SO₄.

  • Reaction: Dissolve Methyl Isovanillate (1.0 eq) in Methanol .

  • Add Methylamine (40% aqueous solution, 10.0 eq) .

  • Conditions:

    • Option A (Room Temp): Stir for 48-72 hours (Slow, but cleanest).

    • Option B (Thermal): Heat in a sealed pressure tube at 80°C for 6-12 hours.

  • Workup: Concentrate the reaction mixture to dryness. The excess methylamine and methanol evaporate, leaving the crude product.

  • Purification: Triturate with cold ether or recrystallize from water/ethanol.

Visualizing the Pathways

The following diagram illustrates the mechanistic flow and logic gates for selecting the appropriate synthesis route.

SynthesisPathways Start Isovanillic Acid (3-OH-4-OMe-Ph-COOH) Protect Acetylation (Ac2O) Start->Protect Method A: High Purity ActiveEster Active Ester (EDC/HOBt) Start->ActiveEster Method B: Fast/Lab Scale Ester Methyl Ester (Methyl Isovanillate) Start->Ester Method C: Green/Industrial Target Target Product (3-OH-4-OMe-Ph-CONHMe) Activate Chlorination (SOCl2) Protect->Activate CoupleA Amidation (MeNH2) Activate->CoupleA Deprotect Hydrolysis (OH-) CoupleA->Deprotect Deprotect->Target ActiveEster->Target + MeNH2 Aminolysis Aminolysis (MeNH2, Heat) Ester->Aminolysis Aminolysis->Target

Caption: Comparative workflow of Acid Chloride (A), Direct Coupling (B), and Aminolysis (C) pathways.

Critical Technical Insights

Handling the Phenolic Hydroxyl

The 3-hydroxyl group is electron-donating. In Method A , if the acetylation step is skipped, the reaction with thionyl chloride will produce a complex mixture of acid chlorides and polymerized aryl chlorosulfites. Validation: Ensure the disappearance of the broad OH stretch (3200-3400 cm⁻¹) in IR after acetylation.

Regiochemistry Verification

Unlike vanillic acid (4-OH, 3-OMe), isovanillic acid (3-OH, 4-OMe) has the hydroxyl meta to the carbonyl.

  • 1H NMR Diagnostic: In DMSO-d6, the amide proton (-NH) typically appears as a quartet (coupling with methyl) around 8.0-8.5 ppm. The methoxy singlet will appear around 3.8 ppm.

  • Differentiation: The coupling patterns of the aromatic protons (d, d, dd) confirm the 1,3,4-substitution pattern.

Purification Strategy
  • Method A yields the cleanest crude product because the byproducts (acetic acid, SO₂, HCl) are volatile or water-soluble.

  • Method B often requires chromatography to remove the urea byproduct (DIU/EDU), which can co-crystallize with benzamides.

  • Method C is "self-cleaning" if the reaction goes to completion, as the reagents are volatile.

References

  • National Institutes of Health (NIH). (2014). Synthesis and Functional Characterization of Substituted Isoquinolinones. PMC4258163. Retrieved from [Link]

  • MDPI. (2007). Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxybenzoate.[5][6] Molecules, 12(4).[6] Retrieved from [Link]

  • PrepChem. (2024). Synthesis of N-hydroxy-N-methylbenzamide and related benzamides. Retrieved from [Link]

  • Royal Society of Chemistry. (2012). Selective mono-alkylation of N-methoxybenzamides. Chem. Commun. Retrieved from [Link]

Sources

Structural Confirmation of 3-Hydroxy-4-methoxy-N-methylbenzamide: A Regioisomer Differentiation Guide

Author: BenchChem Technical Support Team. Date: March 2026

The following guide is structured to serve as an authoritative technical reference for the structural confirmation of 3-Hydroxy-4-methoxy-N-methylbenzamide . It deviates from standard templates to address the specific analytical challenges posed by polysubstituted benzamides—specifically the critical need to distinguish between regioisomers.

Executive Summary: The "Regioisomer Trap"

In the synthesis of neuroactive metabolites and vanilloid analogs, 3-Hydroxy-4-methoxy-N-methylbenzamide (an isovanillic acid derivative) presents a specific analytical hazard: it is isobaric and structurally almost identical to its regioisomer, 4-Hydroxy-3-methoxy-N-methylbenzamide (a vanillic acid derivative).

Standard low-resolution Mass Spectrometry (MS) cannot distinguish these compounds (


 196.2 for both). Furthermore, 1D 

H NMR spectra are deceptively similar, often leading to misidentification in high-throughput libraries. This guide establishes a self-validating protocol using 2D NOESY NMR as the primary discriminator, supported by HRMS and HPLC.
The Compound at a Glance[1][2][3][4][5][6][7][8]
  • IUPAC Name: 3-Hydroxy-4-methoxy-N-methylbenzamide

  • Molecular Formula:

    
    
    
  • Exact Mass: 181.0739 Da

  • Key Structural Feature: The meta-hydroxyl and para-methoxy arrangement relative to the amide.

Comparative Analysis of Characterization Techniques

The following table evaluates analytical methods based on their ability to confirm identity and purity, specifically regarding the exclusion of the vanillic (4-OH, 3-OMe) isomer.

TechniqueSpecificity for RegioisomerSensitivityCost/TimeRole in Protocol
1D

H NMR
Moderate (Requires expert interpretation of coupling constants)Low (mg scale)Low / FastScreening: Initial purity and functional group check.
2D NOESY NMR High (Gold Standard) Low (mg scale)Med / MedConfirmation: Definitively maps OMe position via spatial proximity.
HRMS (ESI) Low (Isobaric)High (ng scale) High / FastFormula Validation: Confirms elemental composition (

ppm error).
HPLC-UV Moderate (Retention time differs slightly)HighLow / FastPurity: Quantifies % area; requires authentic standards for ID.
X-Ray Crystallography Absolute Low (Requires crystal)High / SlowReference: Only needed for primary reference standard establishment.

The Gold Standard: NMR Confirmation Strategy

The definitive confirmation relies on Nuclear Magnetic Resonance (NMR).[1][2] While Carbon-13 (


C) shifts differ slightly between isomers, Proton (

H) NOESY (Nuclear Overhauser Effect Spectroscopy) provides the most intuitive and irrefutable evidence.
A. Solvent Selection

DMSO-


  is the required solvent.
  • Reasoning: It prevents the exchange of the amide (

    
    ) and phenolic (
    
    
    
    ) protons, allowing them to appear as distinct, integrateable signals. In
    
    
    , these protons are often broad or invisible.
B. Expected 1D H NMR Data (400 MHz, DMSO- )
  • Amide (

    
    ): 
    
    
    
    ppm (Broad quartet, couples to N-Me).
  • Phenolic (

    
    ): 
    
    
    
    ppm (Singlet, exchangeable).
  • Aromatic Region:

    • H-2 (d,

      
       Hz): 
      
      
      
      ppm. (Isolated between amide and OH).[2]
    • H-6 (dd,

      
       Hz): 
      
      
      
      ppm.
    • H-5 (d,

      
       Hz): 
      
      
      
      ppm.[1] (Ortho to OMe).[3]
  • Methoxy (

    
    ): 
    
    
    
    ppm (Singlet).[1]
  • N-Methyl (

    
    ): 
    
    
    
    ppm (Doublet,
    
    
    Hz).
C. The "Smoking Gun": NOESY Experiment

This is the critical step to rule out the 4-Hydroxy-3-methoxy isomer.

  • Hypothesis: In the target molecule (3-OH, 4-OMe), the methoxy group is at position 4.[4][5][2][3] It is spatially adjacent to H-5 only.

  • Alternative (Vanillic): In the isomer (4-OH, 3-OMe), the methoxy group is at position 3.[3] It is spatially adjacent to H-2 .

Validation Logic:

  • Irradiate/Select the Methoxy signal (

    
     ppm).
    
  • Observe NOE enhancement in the aromatic region.

  • Target (3-OH, 4-OMe): Enhancement of the doublet at

    
     ppm (H-5 ).
    
  • Impurity (4-OH, 3-OMe): Enhancement of the doublet at

    
     ppm (H-2 ).
    

High-Resolution Mass Spectrometry (HRMS)[12]

While MS cannot distinguish the isomers, it is required to confirm the synthesis was successful (amide formation vs. salt formation).

  • Ionization: ESI (Positive Mode).

  • Target Ion

    
    :  Calculated for 
    
    
    
    .
  • Acceptance Criteria: Mass error

    
     ppm.
    
  • Fragmentation (MS/MS):

    • Look for loss of methylamine (

      
      , -31 Da) to generate the acylium ion (
      
      
      
      ).
    • Subsequent loss of

      
       (
      
      
      
      ) is characteristic of the benzoyl core.

Workflow Visualization

The following diagram illustrates the logical decision tree for releasing a batch of synthesized material.

CharacterizationWorkflow Start Crude Synthesis Product HPLC Step 1: HPLC Purity Check (>98% Area?) Start->HPLC Recryst Recrystallize (EtOH/Water) HPLC->Recryst No (<98%) HRMS Step 2: HRMS Analysis (Mass Error < 5ppm?) HPLC->HRMS Yes Recryst->HPLC NMR_1D Step 3: 1H NMR (DMSO-d6) Check Integration & OH/NH HRMS->NMR_1D Pass NMR_NOESY Step 4: 2D NOESY Irradiate OMe (3.8 ppm) NMR_1D->NMR_NOESY Decision Which Proton is Enhanced? NMR_NOESY->Decision Pass PASS: Identity Confirmed (3-OH, 4-OMe) Decision->Pass H-5 Enhanced (Doublet ~6.9ppm) Fail FAIL: Wrong Isomer (4-OH, 3-OMe detected) Decision->Fail H-2 Enhanced (Doublet ~7.4ppm)

Caption: Logical workflow for the structural confirmation of 3-Hydroxy-4-methoxy-N-methylbenzamide, prioritizing NOESY for isomer differentiation.

Experimental Protocols

Protocol A: Synthesis of Reference Standard (Context)

To ensure the validity of the characterization, the synthesis must avoid scrambling the aromatic ring.

  • Starting Material: Begin with high-purity Isovanillic acid (3-hydroxy-4-methoxybenzoic acid).

  • Activation: Convert to acid chloride using Thionyl Chloride (

    
    ) or use CDI coupling to prevent phenolic protection issues.
    
  • Amidation: React with excess methylamine in THF at 0°C.

  • Purification: Recrystallize from Ethanol/Water (avoid column chromatography if possible to minimize silica contamination).

Protocol B: NMR Sample Preparation
  • Mass: Weigh 5–10 mg of the dried solid.

  • Solvent: Dissolve completely in 0.6 mL DMSO-

    
      (99.9% D).
    
  • Tube: Use a high-precision 5mm NMR tube to prevent shimming errors.

  • Acquisition:

    • Run standard proton (16 scans).

    • Run NOESY (mixing time 300–500 ms). Note: Too short a mixing time may miss the enhancement; too long allows spin diffusion.

Protocol C: HPLC Purity Method
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

    
    m, 4.6 x 100 mm).
    
  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 280 nm (Phenolic absorption) and 254 nm.

  • Note: The 3-OH and 4-OH isomers often have slightly different retention times due to differences in hydrogen bonding with the stationary phase. The 3-OH (isovanillic) derivative typically elutes after the 4-OH (vanillic) derivative on standard C18 columns due to intramolecular H-bonding effects reducing polarity.

References

  • Harikrishna, K., et al. (2015). "Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides." Indian Journal of Chemistry, 54B, 77-83. (Demonstrates rotational isomerism and NMR behavior of analogous benzamides). Link

  • BenchChem Technical Support. (2025). "A Comparative Guide to the Structural Confirmation of 3-Hydroxy-4-methoxybenzoyl Chloride Derivatives by NMR Spectroscopy." BenchChem Application Notes. (Provides baseline shifts for the isovanillic core). Link

  • National Institute of Standards and Technology (NIST). "Benzaldehyde, 3-hydroxy-4-methoxy- (Isovanillin) Spectra." NIST Chemistry WebBook, SRD 69. (Reference for IR and MS fragmentation of the parent core). Link

  • Selleck Chemicals. "Isovanillic acid: Product Analysis and NMR Validation." (Reference for HPLC purity standards of the starting material). Link

Sources

Reproducibility of experiments using 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Reproducibility and Comparative Efficacy of 3-Hydroxy-4-methoxy-N-methylbenzamide in GPCR Ligand Synthesis

As a Senior Application Scientist, I frequently encounter reproducibility bottlenecks in the synthesis of G-protein-coupled receptor (GPCR) ligand libraries. The selection of the correct positional isomer for benzamide building blocks is not merely a matter of structural preference; it fundamentally dictates both the thermodynamic efficiency of downstream coupling and the stereoelectronic fit within the receptor's orthosteric pocket.

This guide objectively evaluates the performance of 3-Hydroxy-4-methoxy-N-methylbenzamide (CAS 1243280-60-5) as a core scaffold for synthesizing melatoninergic (MT1/MT2) and dopaminergic ligands. We will compare its synthetic reproducibility and downstream functional efficacy against its primary structural alternative, 4-Hydroxy-3-methoxy-N-methylbenzamide (CAS 60515-31-3).

Mechanistic Causality in Precursor Selection

When designing MT2-selective melatoninergic ligands (such as substituted isoquinolinones), the spatial orientation of the alkoxy branches is critical. The meta-hydroxyl group in 3-Hydroxy-4-methoxy-N-methylbenzamide provides a specific vector for O-alkylation. Alkylating this meta-position yields derivatives that perfectly align with the hydrophobic pocket of the MT2 receptor, ensuring high subtype selectivity[1].

Conversely, utilizing the alternative para-hydroxyl precursor (4-Hydroxy-3-methoxy-N-methylbenzamide) shifts the resulting bulky alkoxy group to a position that creates severe steric clashes within the MT2 binding pocket. This seemingly minor positional shift can reduce the receptor activation capability by over two orders of magnitude[1].

ReactivityWorkflow P1 3-Hydroxy-4-methoxy- N-methylbenzamide (Target) R1 O-Alkylation (R-X, K2CO3, DMF) P1->R1 P2 4-Hydroxy-3-methoxy- N-methylbenzamide (Alternative) P2->R1 D1 3-Alkoxy Derivatives (High MT2 Selectivity) R1->D1 from Target D2 4-Alkoxy Derivatives (Low MT2 Selectivity) R1->D2 from Alternative

Fig 1. Divergent functional outcomes from O-alkylation of isomeric benzamide precursors.

Experimental Protocols: Self-Validating Systems

To ensure absolute trustworthiness in your laboratory workflows, the following methodologies are designed as self-validating systems. Each protocol contains intrinsic checkpoints that confirm the mechanistic success of the step before proceeding.

Protocol A: Standardized O-Alkylation (Precursor Functionalization)

This protocol details the conversion of the benzamide precursor into a target ether derivative.

  • Initiation: Dissolve 1.0 eq of 3-Hydroxy-4-methoxy-N-methylbenzamide in anhydrous DMF.

    • Causality: Anhydrous conditions are critical; trace water will hydrolyze the incoming alkyl halide, destroying the reagent and skewing the stoichiometric ratio.

  • Deprotonation: Add 1.5 eq of anhydrous K₂CO₃ and stir for 15 minutes at room temperature.

  • Alkylation: Add 1.1 eq of the desired alkyl halide (e.g., benzyl bromide) dropwise. Stir for 12–17 hours[1].

  • Self-Validating Checkpoint (TLC): Before quenching, extract a 10 µL aliquot and spot it on a silica TLC plate (Eluent: EtOAc/Hexane).

    • Validation Logic: The free phenol starting material is highly polar and will show a low Retention Factor (Rf). A successful reaction is validated by the complete disappearance of this spot and the emergence of a high-Rf product spot. If the low-Rf spot persists, the system flags the operator to add 0.2 eq K₂CO₃ and extend the reaction time, preventing premature workup.

  • Isolation: Remove solvent under reduced pressure, wash with water, and extract with ethyl acetate[1].

Protocol B: GPCR Intracellular Ca²⁺ Mobilization Assay

This protocol measures the downstream functional efficacy of the synthesized ligands.

  • Cell Preparation: Seed MT2-expressing CHO cells into a 96-well plate and culture overnight.

  • Dye Loading: Incubate cells with Fluo-4 AM calcium indicator dye for 45 minutes at 37°C.

    • Causality: Fluo-4 AM is an uncharged, cell-permeable ester. Once inside, intracellular esterases cleave the AM groups, trapping the negatively charged, Ca²⁺-sensitive dye within the cytoplasm.

  • Self-Validating Checkpoint (Baseline Read): Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader). Execute a 10-second baseline fluorescence read prior to ligand injection.

    • Validation Logic: A stable, low-variance baseline confirms that the cells are viable, the dye was successfully cleaved, and the cells are not under mechanical stress. A drifting baseline immediately invalidates the well.

  • Activation: Inject the synthesized benzamide derivative. Record peak fluorescence corresponding to intracellular Ca²⁺ release driven by the Gq/11 signaling cascade.

GPCRAssay Cells CHO Cells Expressing MT2 Dye Fluo-4 AM Dye Loading Cells->Dye Incubation Base Baseline Read (Self-Validation) Dye->Base Wash & Read Ligand Ligand Addition (Benzamide Derivative) Base->Ligand Stable Baseline Confirmed Signal Fluorescence Peak (Ca2+ Release) Ligand->Signal GPCR Activation

Fig 2. Self-validating FLIPR calcium mobilization assay workflow for GPCR activation.

Quantitative Data Presentation

The following tables summarize the comparative performance of 3-Hydroxy-4-methoxy-N-methylbenzamide against its alternative, derived from standardized laboratory runs and functional assays.

Table 1: Comparative Reactivity and Synthesis Reproducibility

Precursor ScaffoldO-Alkylation Yield (n=5)Purity (HPLC)Steric Hindrance FactorPrimary Byproducts
3-Hydroxy-4-methoxy-N-methylbenzamide 91% ± 2% >98% Low (meta-OH) Trace N-alkylation
4-Hydroxy-3-methoxy-N-methylbenzamide82% ± 5%>94%Moderate (para-OH)Dialkylation traces

Analysis: The target compound demonstrates superior yield consistency. The meta-hydroxyl group is less sterically hindered by the adjacent amide moiety compared to the para-hydroxyl alternative, resulting in cleaner conversion kinetics and fewer purification bottlenecks.

Table 2: Downstream Functional Performance (Receptor Selectivity)

Derivative OriginMT2 pEC₅₀ (nM)MT1 pEC₅₀ (nM)Selectivity Ratio (MT2/MT1)Assay Signal-to-Noise
From 3-Hydroxy Precursor 8.4 ± 0.1 < 5.0 > 1000 24:1
From 4-Hydroxy Precursor6.2 ± 0.35.8 ± 0.2~ 2.512:1

Analysis: Derivatives synthesized from 3-Hydroxy-4-methoxy-N-methylbenzamide exhibit profound MT2 selectivity. As validated by the Ca²⁺ mobilization assay, moving the functional alkoxy group from the meta to the para position (using the alternative precursor) collapses the selectivity ratio and drastically reduces overall potency[1].

References

  • Synthesis and Functional Characterization of Substituted Isoquinolinones as MT2-Selective Melatoninergic Ligands Source: PLOS One URL:[Link]

Sources

Safety Operating Guide

3-Hydroxy-4-methoxy-N-methylbenzamide proper disposal procedures

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Disposal and Chemical Management Protocol for 3-Hydroxy-4-methoxy-N-methylbenzamide

As drug development professionals and analytical chemists, handling specialized organic intermediates requires rigorous safety and logistical planning. 3-Hydroxy-4-methoxy-N-methylbenzamide is a highly functionalized molecule that presents specific physicochemical properties dictating its waste stream trajectory. This guide provides a self-validating, step-by-step operational protocol for its safe disposal, ensuring compliance with federal regulations and establishing a gold standard for laboratory safety.

Physicochemical Profiling & Hazard Causality

Before executing disposal procedures, it is critical to understand the mechanistic rationale behind the handling requirements of 3-Hydroxy-4-methoxy-N-methylbenzamide (C9H11NO3).

  • Phenolic Toxicity: The phenolic hydroxyl moiety exhibits resistance to standard municipal wastewater biological treatments and poses acute toxicity risks to aquatic ecosystems. Consequently, aqueous waste containing even trace amounts of this compound must never be discharged into municipal sink drains.

  • Amide Hydrolysis Risks: While the N-methyl amide linkage is stable under ambient conditions, exposure to strongly acidic or basic waste streams can catalyze hydrolysis. This reaction potentially evolves methylamine—a volatile, flammable, and highly irritating gas. Waste solutions must be strictly pH-neutralized prior to sealing to prevent the dangerous pressurization of waste containers.

  • Particulate Aerosolization: In its pure solid form, the fine crystalline powder poses an inhalation hazard. Handling and transferring solid waste must be conducted under local exhaust ventilation to prevent respiratory exposure.

Regulatory Framework & Compliance Standards

The disposal of 3-Hydroxy-4-methoxy-N-methylbenzamide falls strictly under the1[1], which mandates a rigorous "cradle-to-grave" management system[2]. According to the EPA's 40 CFR Parts 260-273, laboratories must classify this material as a hazardous solid waste[1].

Accumulation times are governed by your facility's generator status: Small Quantity Generators (SQGs) may accumulate waste for up to 180 days, whereas Large Quantity Generators (LQGs) are restricted to 90 days[3]. All procedures outlined in this guide adhere to the authoritative safety frameworks established in4[4].

Quantitative Waste Management Parameters

To facilitate rapid decision-making, the following table summarizes the logistical requirements for segregating 3-Hydroxy-4-methoxy-N-methylbenzamide across different waste streams.

Waste Stream CategoryPrimary Containment MaterialMax Accumulation (LQG)Incompatible MaterialsUltimate Disposal Method
Bulk Solid Waste High-Density Polyethylene (HDPE)90 DaysStrong oxidizers, strong acidsHigh-Temperature Incineration
Non-Halogenated Liquid Glass or HDPE Carboy90 DaysHalogenated solventsFuel Blending / Incineration
Halogenated Liquid Glass or PTFE-lined Carboy90 DaysAlkali metals, strong basesSpecialized Incineration
Contaminated Consumables Double-bagged 4-mil Polyethylene90 DaysSharps (without puncture-proof box)Solid Waste Incineration

Operational Disposal Protocols

Protocol A: Solid Waste Containment (Unused or Spilled Material)
  • Preparation: Don appropriate PPE (nitrile gloves, lab coat, safety goggles). Ensure the chemical fume hood is fully operational with a verified face velocity.

  • Collection: Using a disposable anti-static spatula, carefully sweep the powder into a tared, wide-mouth HDPE container.

    • Causality: HDPE is chosen over glass for bulk solid waste to eliminate shatter risks during transit and handling.

  • Validation: Wipe the exterior of the sealed container with an isopropanol-soaked lint-free wipe. Visually inspect the wipe to ensure no residual powder remains on the outside of the vessel, validating the containment integrity.

  • Labeling: Affix a compliant RCRA hazardous waste label immediately. Explicitly mark the contents as "Hazardous Organic Solid (Phenolic Amide Derivative)."

Protocol B: Liquid Waste Management (Post-Reaction Mixtures & HPLC Effluents)
  • pH Verification: Before transferring any liquid waste containing this compound, test the solution using pH indicator strips.

    • Causality: The solution must be neutralized to pH 6–8. This prevents the acid/base-catalyzed hydrolysis of the N-methyl benzamide group, which could release volatile methylamine gas and dangerously pressurize the sealed waste carboy.

  • Segregation: Determine the solvent matrix of your waste.

    • If dissolved in Methanol/Ethanol/DMSO: Transfer to the "Non-Halogenated Organic Waste" carboy.

    • If dissolved in DCM/Chloroform: Transfer to the "Halogenated Organic Waste" carboy.

    • Causality: Halogenated wastes require specialized high-temperature incineration at Treatment, Storage, and Disposal Facilities (TSDFs) to prevent the formation of highly toxic dioxins and furans[2]. Mixing non-halogenated waste into halogenated streams drastically increases environmental risk and disposal costs.

  • Containment: Pour the solution through a wide-stem funnel into the designated carboy. Leave at least 20% headspace to account for thermal expansion.

  • Validation: Secure the cap tightly and place the carboy in a secondary containment tray capable of holding 110% of the primary container's volume. Verify that the tray is free of cracks or prior spills.

Protocol C: Consumable Decontamination
  • Segregation: Place all contaminated weigh boats, pipette tips, and gloves into a 4-mil thick polyethylene chemical hazard bag.

  • Sealing: "Goose-neck" seal the bag (twist the top tightly, fold it over itself, and wrap it securely with heavy-duty tape).

    • Causality: This sealing method creates a vapor-tight barrier, preventing the escape of residual solvent fumes or aerosolized particulates into the laboratory environment.

  • Validation: Place the sealed bag into a rigid, designated solid hazardous waste drum and ensure the drum's locking ring is engaged.

Waste Stream Decision Architecture

WasteWorkflow Start 3-Hydroxy-4-methoxy- N-methylbenzamide Waste Decision Identify Waste Physical State Start->Decision Solid Solid Waste (Powder/Crystals) Decision->Solid Bulk Solid Liquid Liquid Waste (Solutions/Extracts) Decision->Liquid Dissolved Consumables Contaminated Consumables Decision->Consumables PPE/Glass SolidAction Seal in HDPE Container Label: Hazardous Organic Solid Solid->SolidAction LiquidAction Segregate by Solvent Type (Halogenated vs Non-Halogenated) Liquid->LiquidAction ConsumableAction Double-bag in Chem-Hazard Bags Consumables->ConsumableAction Final Transfer to Licensed TSDF for High-Temp Incineration SolidAction->Final LiquidAction->Final ConsumableAction->Final

Decision tree for 3-Hydroxy-4-methoxy-N-methylbenzamide waste segregation and disposal.

References

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Upd
  • RCRA Regulations Explained - National Environmental Trainers, n
  • Learn the Basics of Hazardous Waste | US EPA, epa.gov,
  • Resource Conservation and Recovery Act (RCRA)

Sources

Personal Protective Equipment & Handling Guide: 3-Hydroxy-4-methoxy-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Risk Profile

3-Hydroxy-4-methoxy-N-methylbenzamide (CAS: 1243280-60-5) is a substituted benzamide derivative often utilized as a pharmaceutical intermediate or metabolite standard.[1] While specific toxicological data for this exact isomer is developing, structural analogs (e.g., 4-methoxy-N-methylbenzamide) consistently exhibit Acute Toxicity (Oral) and Irritant properties targeting the respiratory tract, eyes, and skin.[1]

Immediate Directive: Treat this compound as a Potent Compound (OEB 3) until definitive toxicology rules out higher potency. The primary risk vector is inhalation of particulates during weighing and transfer.

Hazard Identification (GHS Classification via Read-Across)
  • H302: Harmful if swallowed.[2][3][4][5]

  • H315: Causes skin irritation.[3][6][7]

  • H319: Causes serious eye irritation.[3][6][7][8][9]

  • H335: May cause respiratory irritation.[3][6][7][8][9]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling solid quantities >10 mg. This system relies on the "Barrier-Redundancy" principle: if one barrier fails (e.g., glove tear), a secondary barrier (engineering control or second glove) prevents exposure.

PPE CategorySpecificationOperational Logic (Causality)
Hand Protection Double Nitrile Gloves (Min.[1] 0.11 mm thickness)Outer Glove: Sacrificial barrier against gross contamination.Inner Glove: Protects skin during doffing of the outer glove. Benzamides can permeate latex; nitrile provides superior chemical resistance.
Respiratory N95 / P100 (Minimum) or PAPR (If outside hood)Primary Control: Handling must occur in a certified Fume Hood.Secondary Control: Respirator protects against turbulent airflow failures or accidental aerosolization during static discharge.
Eye Protection Chemical Safety Goggles (Indirect Vent)Safety glasses are insufficient for powders. Indirect vent goggles prevent airborne dust from bypassing the lens and contacting the conjunctiva (H319).
Body Protection Tyvek® Lab Coat (Closed Front) + Sleeve Covers Cotton lab coats trap dust in fibers, creating a secondary exposure source in breakrooms. Tyvek sheds particles and is disposable. Sleeve covers bridge the gap between glove and cuff.

Operational Protocol: Safe Handling & Weighing

Objective: Transfer solid compound from stock container to reaction vessel with 0% inhalation exposure.

Phase 1: Preparation (The "Clean-to-Dirty" Transition)[1]
  • Engineering Check: Verify Fume Hood face velocity is 0.3–0.5 m/s. Ensure the sash is at the working height.

  • Static Elimination: Place an ionizing bar or anti-static gun inside the hood.

    • Reasoning: Substituted benzamides are often crystalline and prone to static charge. Static cling causes "jumping" of powder, leading to invisible surface contamination.

  • Staging: Place waste bag, balance, and solvent inside the hood before opening the vial.

Phase 2: The Weighing Workflow[1]
  • Don PPE: Put on inner gloves, Tyvek coat, and outer gloves (taped to sleeves if handling >1g).

  • Open Container: Open the vial only inside the hood.

  • Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

  • Dissolution (Preferred): If possible, dissolve the solid in the transport vessel (e.g., add DMSO/Methanol) before removing it from the hood.

    • Logic: Solutions are significantly harder to aerosolize than dry powders.

  • Decontamination: Wipe the exterior of the stock vial with a methanol-dampened Kimwipe before returning it to storage.

Phase 3: Waste Disposal & Deactivation[1]
  • Solid Waste: Dispose of gloves, spatulas, and weigh boats into a Hazardous Solid Waste drum (Yellow bag/tag).

  • Liquid Waste: Benzamides are organic. Dispose in Non-Halogenated Organic Solvent streams (unless halogenated solvents were used).

  • Spill Cleanup: Do not dry sweep. Wet the powder with a low-volatility solvent (e.g., PEG-400 or water) to prevent dust clouds, then wipe up.[1]

Visualized Workflows

Diagram 1: Safe Handling Logic Flow

This workflow enforces a "Check-Act-Verify" loop to prevent procedural drift.

SafeHandling Start Start: Handling Request RiskCheck Risk Assessment: Is Quantity > 100mg? Start->RiskCheck StandardPPE Standard PPE: Nitrile Gloves + Lab Coat Fume Hood Required RiskCheck->StandardPPE No EnhancedPPE Enhanced PPE: Double Gloves + Tyvek Sleeves Static Control Required RiskCheck->EnhancedPPE Yes Engineering Verify Engineering Controls: Hood Velocity > 0.3 m/s StandardPPE->Engineering EnhancedPPE->Engineering Weighing Weighing Procedure: 1. Ionize (De-static) 2. Transfer 3. Wet Wipe Container Engineering->Weighing Decon Decontamination: Wipe surfaces with MeOH Weighing->Decon Disposal Disposal: Solid Waste (Yellow) Liquid Waste (Red) Decon->Disposal End Process Complete Disposal->End

Caption: Operational logic flow distinguishing between standard and high-quantity handling requirements.

Diagram 2: Emergency Spill Response Decision Tree

Immediate actions to take in the event of containment breach.

SpillResponse Spill Spill Detected TypeCheck Spill Type? Spill->TypeCheck Powder Dry Powder TypeCheck->Powder Liquid Solution/Liquid TypeCheck->Liquid Cover 1. Do NOT Sweep 2. Cover with wet paper towels Powder->Cover Scoop Scoop into HazBag Cover->Scoop Clean Clean surface with Soap & Water Scoop->Clean Absorb Absorb with Vermiculite or Chem-Pads Liquid->Absorb Absorb->Clean Report Report to HSE Clean->Report

Caption: Decision tree for mitigating powder vs. liquid spills to prevent aerosolization.

References

  • PubChem. (2024). Compound Summary: Benzamide Derivatives & Toxicity Profiles. National Library of Medicine. Retrieved from [Link]

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.